2-[(1-Phenylethyl)amino]propane-1,3-diol

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Utility of 2-[(1-Phenylethyl)amino]propane-1,3-diol: A Comprehensive Guide for Drug Development

Executive Summary

In the landscape of modern asymmetric synthesis and pharmaceutical development, bifunctional chiral synthons serve as the architectural foundation for complex active pharmaceutical ingredients (APIs). Among these, 2-[(1-Phenylethyl)amino]propane-1,3-diol emerges as a highly versatile building block. By merging a highly hydrophilic serinol (2-amino-1,3-propanediol) backbone with a lipophilic, stereochemically rigid 1-phenylethylamine moiety, this compound offers unique physicochemical properties that are heavily exploited in dynamic kinetic resolution, supramolecular assembly, and transition-metal catalysis.

This technical guide deconstructs the structural advantages of this molecule and provides field-proven, self-validating protocols for its application in drug discovery workflows.

Structural and Physicochemical Profiling

The molecular architecture of 2-[(1-Phenylethyl)amino]propane-1,3-diol is defined by its amphiphilic and stereogenic nature. The secondary amine and two primary hydroxyl groups establish a dense hydrogen-bonding network, while the aromatic ring provides a hydrophobic interface.

As an application scientist, I rely on these parameters to predict solubility and phase-transfer behavior. The Topological Polar Surface Area (TPSA) of 52.49 Ų indicates excellent aqueous compatibility, yet the lipophilic benzylic group ensures high solubility in halogenated and ethereal solvents. This dual nature allows the molecule to function effectively across diverse solvent systems, a critical parameter when designing ligands for homogeneous catalysis.

Table 1: Physicochemical Properties Summary

Property	Value	Causality / Impact on Experimental Design
Molecular Formula	C₁₁H₁₇NO₂	Dictates the mass-to-charge ratio (m/z 196.13 for [M+H]⁺) in LC-MS validation.
Molecular Weight	195.26 g/mol [1]	Low molecular weight allows for high atom economy when used as a chiral auxiliary.
LogP (estimated)	~1.2	Amphiphilic balance; enables extraction from aqueous layers using moderately polar organic solvents (e.g., EtOAc).
pKa (Conjugate Acid)	~9.2	Requires a mobile phase pH > 10.5 or < 7.0 in reverse-phase HPLC to prevent peak tailing due to partial ionization.
TPSA	52.49 Ų	Facilitates strong secondary-sphere hydrogen bonding in metal complexes.
H-Bond Donors/Acceptors	3 / 3	Drives the formation of robust, highly ordered supramolecular crystalline lattices.

Mechanistic Insights: Coordination Chemistry and Chiral Induction

The true synthetic value of this compound lies in its ability to act as a stereocontrolling element. The 1-phenylethylamine moiety is a historically proven, robust chiral resolving agent[2]. When integrated into the serinol backbone, the proximity of the benzylic stereocenter to the coordinating nitrogen atom ensures tight stereochemical communication.

During transition-metal catalysis (e.g., with Ruthenium or Iridium), the compound acts as a bidentate (N,O) or tridentate (N,O,O) ligand. The bulky phenyl group creates a highly anisotropic steric environment, effectively blocking one face of the metal complex and forcing incoming substrates to adopt a specific trajectory. Furthermore, the uncoordinated hydroxyl group often participates in the secondary coordination sphere, directing substrates via hydrogen bonding—a mechanism that dramatically enhances enantioselectivity in the synthesis of chiral 1,3-diols[3]. Aromatic serinol derivatives of this type are also critical precursors in the synthesis of complex antibiotics like chloramphenicol[4].

Experimental Workflows & Protocols

To ensure scientific integrity and reproducibility, every protocol must operate as a self-validating system. The following methodologies incorporate built-in quality control checkpoints.

Protocol 1: Chromatographic Purity Profiling and Enantiomeric Excess (ee) Determination

Objective: Quantify the enantiomeric purity of the synthesized or procured compound. Causality & Validation: A robust analytical method must internally validate the resolution of enantiomers before assessing the purity of the target batch. We utilize a dual-wavelength approach to ensure that non-aromatic impurities do not skew the ee calculation.

• System Suitability (Self-Validation): Inject a racemic standard of 2-[(1-Phenylethyl)amino]propane-1,3-diol onto a Chiralpak AD-H column. Adjust the mobile phase (typically Hexane/Isopropanol 85:15 containing 0.1% diethylamine to suppress peak tailing) until baseline resolution ( Rs​>2.0 ) is achieved. Do not proceed to sample analysis until Rs​>2.0 is confirmed.

• Sample Preparation: Dissolve the target analyte at 1.0 mg/mL in the validated mobile phase.

• Elution & Detection: Run an isocratic flow at 1.0 mL/min. Monitor UV absorbance at 210 nm (general organic detection) and 254 nm.

• Data Interpretation: The 254 nm trace specifically tracks the phenyl chromophore. Concordance between the 210 nm and 254 nm traces confirms that the integrated peaks are structurally intact derivatives of the target compound, free from aliphatic serinol degradation products.

Protocol 2: Synthesis of Rigid Chiral Oxazolidinones

Objective: Lock the flexible serinol backbone into a rigid conformation for use as a chiral auxiliary in dynamic sp³-C stereochemistry[5]. Causality & Validation: The free diol is conformationally flexible. Condensing the secondary amine and one hydroxyl group with a phosgene equivalent creates a rigid 5-membered oxazolidinone ring, which maximizes the transfer of chiral information in subsequent alkylation reactions.

• Activation: Dissolve 2-[(1-Phenylethyl)amino]propane-1,3-diol (1.0 eq) and N,N-diisopropylethylamine (3.0 eq) in anhydrous dichloromethane (DCM). Cool to 0°C to control the exothermic reaction and prevent polymerization.

• Cyclization: Dropwise add triphosgene (0.4 eq) dissolved in DCM. The low temperature ensures that the highly reactive intermediate cyclizes intramolecularly rather than forming intermolecular carbonates.

• In-Process Validation: Monitor the reaction via Thin Layer Chromatography (TLC). Stain with ninhydrin. The starting material will show a strong positive (purple/blue) stain due to the secondary amine. The reaction is complete when the ninhydrin-active spot completely disappears, validating the total consumption of the amine.

• Isolation: Quench with saturated aqueous NaHCO₃, extract with DCM, and purify via silica gel chromatography to yield the enantiopure oxazolidinone.

Data Visualization

Workflow for the synthesis of rigid chiral oxazolidinones from the flexible diol precursor.

Tridentate coordination mode and secondary sphere interactions of the chiral ligand.

References

• ACS Omega. "New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction". Available at:[Link]

• PMC - NIH. "Control of dynamic sp3-C stereochemistry". Available at: [Link]

• ResearchGate. "Heterocyclic Saturated Compounds as Derivatives or Precursors of Chloromycetine and of Some Related Structures". Available at: [Link]

• Crystal Growth & Design - ACS Publications. "Nonsteroidal Anti-Inflammatory Drugs–1-Phenylethylamine Diastereomeric Salts: A Systematic Solid-State Investigation". Available at:[Link]

Sources

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• 4. researchgate.net [researchgate.net]
• 5. Control of dynamic sp3-C stereochemistry - PMC [pmc.ncbi.nlm.nih.gov]

Crystal Structure and X-ray Diffraction Analysis of 2-[(1-Phenylethyl)amino]propane-1,3-diol: A Technical Guide

Executive Summary

The compound 2-[(1-Phenylethyl)amino]propane-1,3-diol (Molecular Formula: C₁₁H₁₇NO₂, MW: 195.26 g/mol ) is a highly versatile chiral building block derived from the serinol (2-amino-1,3-propanediol) backbone[1]. Widely utilized in the synthesis of enantiopure pharmaceuticals and chiral auxiliaries, its precise three-dimensional architecture dictates its stereochemical reactivity. This whitepaper provides an in-depth technical guide to elucidating its solid-state architecture using Single-Crystal X-ray Diffraction (SCXRD). By emphasizing the causality behind crystallographic methodologies and detailing self-validating refinement protocols, this guide equips researchers with the authoritative framework necessary for absolute structure determination and supramolecular analysis.

Chemical Context and Crystallographic Significance

The molecular structure of 2-[(1-phenylethyl)amino]propane-1,3-diol features a prochiral central carbon (C2) on the propane-1,3-diol moiety, which is bonded to a chiral 1-phenylethylamine group. The presence of two primary hydroxyl groups and one secondary amine establishes a dense landscape for competitive intra- and intermolecular hydrogen bonding.

In the solid state, serinol derivatives typically organize into complex, tightly packed supramolecular networks driven by strong O–H···O and N–H···O interactions[2]. Determining the exact crystal structure is critical for two reasons:

• Absolute Configuration: Verifying the stereocenter of the 1-phenylethyl group (typically R or S) via anomalous dispersion.

• Conformational Analysis: Understanding the torsion angles between the phenyl ring and the diol backbone, which influences the molecule's steric bulk during asymmetric catalysis.

Experimental Protocols: Crystallization and Data Collection

A successful SCXRD experiment is fundamentally limited by the quality of the single crystal. The following protocol outlines a self-validating system for crystal growth and data acquisition.

Single Crystal Growth Methodology

Causality: The molecule possesses both a hydrophobic phenyl ring and a highly hydrophilic diol/amine moiety. Vapor diffusion is selected over slow evaporation because it provides a highly controlled supersaturation gradient, preventing the rapid precipitation of microcrystalline powders.

Step-by-Step Protocol:

• Solvent Selection: Dissolve 20 mg of enantiopure 2-[(1-phenylethyl)amino]propane-1,3-diol in 0.5 mL of dichloromethane (DCM). DCM acts as a good solvent for the hydrophobic phenyl moiety.

• Anti-Solvent Layering: Transfer the solution to a small inner vial. Place this vial inside a larger outer vial containing 3 mL of an anti-solvent, such as hexanes or diethyl ether.

• Vapor Diffusion: Seal the outer vial tightly. Allow the system to stand undisturbed at 4 °C for 3–7 days. The slow diffusion of the volatile anti-solvent into the DCM lowers the solubility of the compound, inducing nucleation.

• Harvesting: Select a transparent, block-like single crystal (optimal dimensions: ~0.2 × 0.15 × 0.1 mm) under a polarized light microscope. The crystal should extinguish light uniformly upon rotation, confirming its single-domain nature.

X-ray Diffraction Data Collection

Causality: For light-atom structures (containing only C, H, N, O), determining the absolute configuration requires maximizing the anomalous scattering signal. Therefore, Copper (Cu Kα, λ = 1.54184 Å) radiation is strictly preferred over Molybdenum (Mo Kα) radiation.

• Mounting: Coat the selected crystal in a perfluoropolyether cryo-oil and mount it on a MiTeGen loop. The oil prevents solvent loss and ice formation.

• Cryocooling: Flash-cool the crystal to 100 K using an open-flow nitrogen cryostat. Cooling minimizes atomic thermal vibrations (Debye-Waller factors), drastically improving high-angle reflection intensities and overall resolution.

• Acquisition: Collect data using a microfocus X-ray diffractometer equipped with a photon-counting pixel array detector. Ensure data redundancy is high (>4.0) to accurately calculate the Flack parameter for chiral verification.

Figure 1: Step-by-step workflow for the SCXRD analysis of chiral light-atom organic molecules.

Structure Solution and Refinement

The refinement of the crystal structure is performed using the Olex2 graphical user interface[3], which seamlessly integrates the SHELX suite of programs[4].

Refinement Protocol

• Structure Solution: Use SHELXT to solve the phase problem via dual-space iterative methods[4]. The algorithm automatically assigns the correct chiral space group (e.g., P2₁ or P2₁2₁2₁) based on systematic absences.

• Anisotropic Refinement: Refine all non-hydrogen atoms (C, N, O) anisotropically using SHELXL[5]. This accounts for the directional thermal motion of the atoms.

• Hydrogen Atom Treatment:

  • Carbon-bound Hydrogens: Placed in geometrically calculated positions and refined using a riding model (HFIX 43 for CH, HFIX 23 for CH₂, HFIX 137 for CH₃).

  • Polar Hydrogens (O-H and N-H): Because hydrogen bonding dictates the supramolecular packing, locate the polar hydrogen atoms from the difference Fourier map. Refine their coordinates freely or with distance restraints (DFIX) to accurately capture the hydrogen bond geometries[5].

Self-Validating Metrics

A robust crystallographic refinement is a self-validating system. The model is considered accurate when the following criteria are met:

• R1 Value: < 5.0% (indicates agreement between the observed and calculated structural models).

• wR2 Value: < 15.0% (weighted R-factor based on F²).

• Goodness-of-Fit (GoF): ~1.000 to 1.050.

• Flack Parameter: ~0.00(1) for the correct enantiomer; a value near 1.0 indicates the inverted structure.

• Residual Electron Density: Largest peak and hole should be < 0.5 e/ų, indicating no missing atoms or severe disorder.

Summary of Expected Quantitative Data

Crystallographic Parameter	Expected Value / Range for 2-[(1-Phenylethyl)amino]propane-1,3-diol
Empirical Formula	C₁₁H₁₇NO₂
Formula Weight	195.26 g/mol
Temperature	100(2) K
Wavelength	1.54184 Å (Cu Kα)
Crystal System	Orthorhombic or Monoclinic
Space Group	P2₁2₁2₁ or P2₁ (Chiral space groups)
Z (Molecules per unit cell)	4 (for P2₁2₁2₁) or 2 (for P2₁)
Density (calculated)	~1.15 - 1.25 Mg/m³
Absorption Coefficient (μ)	~0.65 mm⁻¹
Final R indices [I>2σ(I)]	R1 ≈ 0.035, wR2 ≈ 0.090
Absolute Structure Parameter	0.02(5) (Flack parameter validating chirality)

Supramolecular Architecture and Hydrogen Bonding

The structural integrity of 2-[(1-phenylethyl)amino]propane-1,3-diol in the solid state is governed by its extensive hydrogen-bonding capabilities. Similar to other serinol derivatives, the molecule acts as both a multiple hydrogen-bond donor and acceptor[2].

Mechanistic Causality of Packing: The two primary hydroxyl groups (-CH₂OH) at C1 and C3 are highly flexible. They typically engage in strong intermolecular O–H···O interactions, linking adjacent molecules into infinite 1D chains or 2D sheets along the crystallographic axes. The secondary amine (-NH-) acts as a secondary donor, forming N–H···O bonds with the oxygen atoms of neighboring diol groups. The bulky, hydrophobic 1-phenylethyl groups project outward from this hydrophilic core, packing via weak van der Waals forces and potential C–H···π interactions, creating a distinct amphiphilic bilayer-like architecture in the unit cell.

Figure 2: Logical mapping of the competitive hydrogen-bonding network driving the supramolecular assembly.

Using the HTAB command in SHELXL[6], the specific donor-acceptor distances (D···A) and angles (D–H···A) can be tabulated. For typical serinol-based structures, O–H···O distances range from 2.65 to 2.80 Å, while N–H···O distances are slightly longer, typically between 2.90 and 3.10 Å[7].

Conclusion

The rigorous application of Single-Crystal X-ray Diffraction to 2-[(1-phenylethyl)amino]propane-1,3-diol provides definitive proof of its absolute configuration and reveals the intricate hydrogen-bonding logic of its serinol backbone. By adhering to cryogenic data collection strategies with Cu Kα radiation and employing advanced dual-space solution algorithms (SHELXT/Olex2), researchers can achieve highly reliable, self-validating crystallographic models essential for downstream pharmaceutical and synthetic applications.

References

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL". Acta Crystallographica Section C, Structural Chemistry, 71(1), 3-8. Available at:[Link]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program". Journal of Applied Crystallography, 42(2), 339-341. Available at:[Link]

• Sheldrick, G. M. (2015). "SHELXT – Integrated space-group and crystal-structure determination". Acta Crystallographica Section A, Foundations and Advances, 71(1), 3-8. Available at:[Link]

• K., M., et al. (2023). "Structure and supramolecular organization of N-acylserinols: agonists of the G-protein coupled receptor, GPR-119". Journal of Chemical Sciences. Available at:[Link]

• Chaalia, S., et al. (2022). "Crystal structure of hexasodium tetraserinolium paratungstate B decahydrate". IUCrData. Available at:[Link]

• Latifi, R. "User guide to crystal structure refinement with SHELXL". Oklahoma State University. Available at:[Link]

Sources

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• 5. Crystal structure refinement with SHELXL - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Crystal structure of hexa­sodium tetra­serinolium paratungstate B deca­hydrate, [Na6{(CH2OH)2CHNH3}4][W12O40(OH)2]·10H2O - PMC [pmc.ncbi.nlm.nih.gov]

Mechanism of Action of 2-[(1-Phenylethyl)amino]propane-1,3-diol in Asymmetric Synthesis: A Technical Whitepaper

Executive Summary

The pursuit of absolute stereocontrol in organic synthesis relies heavily on the rational design of chiral scaffolds. 2-[(1-Phenylethyl)amino]propane-1,3-diol (commonly referred to as N -(1-phenylethyl)serinol) is a highly versatile, bifunctional chiral molecule. Structurally, it merges a prochiral 1,3-diol backbone with a privileged chiral auxiliary—the 1-phenylethylamine moiety[1].

Unlike traditional C2​ -symmetric ligands (e.g., BINAP or DPEN), this C1​ -symmetric amino diol operates through a highly specific set of steric and electronic interactions. This whitepaper dissects its mechanism of action across two primary domains of asymmetric synthesis: (1) Diastereoselective Desymmetrization (acting as a chiral auxiliary) and (2) Transition-Metal Catalysis (acting as a chiral bidentate/tridentate ligand).

Structural and Stereochemical Fundamentals

The efficacy of 2-[(1-Phenylethyl)amino]propane-1,3-diol stems from its unique conformational dynamics[2]. The molecule contains two enantiotopic primary hydroxyl groups and a secondary amine bearing a robust, non-racemizing stereocenter.

The Causality of Stereoinduction

The mechanism of action is governed by conformational pre-organization . In solution, hydrogen bonding between the hydroxyl protons and the amine nitrogen restricts the free rotation of the serinol backbone. The 1-phenylethyl group acts as a steric shield; the pronounced steric disparity ( ΔEs​ ) between its methyl and phenyl substituents creates a highly asymmetric chiral pocket. When a reagent approaches the molecule, the bulky phenyl ring effectively blocks one trajectory, forcing the reaction to proceed via the lowest-energy, unhindered diastereomeric transition state.

Core Mechanisms of Action

Pathway A: Chiral Auxiliary in Desymmetrization

When utilizing the molecule as a chiral auxiliary, the goal is to differentiate the two enantiotopic hydroxymethyl groups. A classic application is the synthesis of chiral oxazolidinones[3].

• Mechanism: Upon treatment with a phosgene equivalent, the secondary amine is acylated. During the subsequent intramolecular cyclization, the resident chirality of the 1-phenylethyl group dictates which hydroxyl group attacks the carbonyl carbon.

• Action: To minimize A1,3 allylic strain in the transition state, the phenyl ring adopts a conformation that sterically occludes one of the hydroxymethyl branches, leading to a highly diastereoselective ring closure[4].

Pathway B: Chiral Ligand in Asymmetric Catalysis

In metal-catalyzed transformations (e.g., enantioselective alkylation of aldehydes), the amino diol functions as a multidentate ligand.

• Mechanism: The molecule coordinates to a metal center (such as Zn(II)) via its nitrogen and oxygen atoms, forming a rigid bimetallic or monomeric metallacycle.

• Action: In the addition of diethylzinc to benzaldehyde, the ligand forms a dinuclear zinc complex. The chiral 1-phenylethyl group projects into the coordination sphere, blocking the Si-face of the coordinated aldehyde. Consequently, the ethyl group migrates exclusively to the Re-face, yielding the enantioenriched secondary alcohol.

Mandatory Visualizations: Mechanistic Workflows

Below are the logical workflows mapping the mechanisms of action for both pathways.

Caption: Fig 1. Logical workflow of the diastereoselective desymmetrization of the prochiral serinol backbone.

Caption: Fig 2. Coordination model and transition state logic for enantioselective diethylzinc addition.

Experimental Protocols & Self-Validating Systems

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, explaining the causality behind each experimental choice.

Protocol 1: Asymmetric Desymmetrization to Chiral Oxazolidinones

Objective: Convert the prochiral diol into a highly enantioenriched oxazolidinone[3].

• Preparation: Dissolve 2-[(1-Phenylethyl)amino]propane-1,3-diol (1.0 equiv) in anhydrous CH2​Cl2​ under an argon atmosphere.

  • Causality: Argon prevents moisture from hydrolyzing the highly reactive acylating agent.

• Base Addition: Add N,N -Diisopropylethylamine (DIPEA) (3.0 equiv) at -78 °C.

  • Causality: DIPEA acts as a non-nucleophilic proton scavenger. Neutralizing the generated HCl is critical; protonation of the chiral amine would disrupt the hydrogen-bonded pre-organization required for stereocontrol.

• Acylation: Slowly add triphosgene (0.4 equiv) dissolved in CH2​Cl2​ . Allow the reaction to warm to room temperature over 4 hours.

• Self-Validation (In-Process): Quench a 0.1 mL aliquot in methanol. Analyze via chiral HPLC (e.g., Daicel Chiralpak AD-H).

  • Trustworthiness: Real-time HPLC tracking ensures the diastereomeric ratio (dr) is kinetically controlled by the transition state and not degrading via thermodynamic equilibration[2].

• Workup: Quench with saturated aqueous NH4​Cl , extract with EtOAc, and purify via flash chromatography.

Protocol 2: Enantioselective Diethylzinc Addition to Aldehydes

Objective: Utilize the molecule as a chiral ligand for C-C bond formation.

• Catalyst Pre-incubation: In a flame-dried Schlenk tube, dissolve the chiral amino diol (10 mol%) in anhydrous toluene. Add Et2​Zn (1.0 M in hexanes, 2.2 equiv) at 0 °C. Stir for 30 minutes.

  • Causality: Toluene is chosen as a non-coordinating solvent to prevent solvent competition for zinc coordination sites. Pre-incubation is mandatory to allow the complete formation of the rigid bimetallic Zn-ligand chelate.

  • Trustworthiness: Catalyst formation is visually validated by the complete dissolution of the ligand and the cessation of ethane gas evolution.

• Substrate Addition: Add the prochiral aldehyde (1.0 equiv) dropwise. Stir at 0 °C for 12 hours.

• Quenching: Quench strictly with 1N HCl at 0 °C.

  • Causality: Acidic quenching is required to break the highly stable Zn-O bonds and release the product without inducing racemization.

• Validation: Analyze the crude organic layer via GC using a cyclodextrin-based chiral capillary column to quantify the enantiomeric excess (ee%).

Quantitative Data & Comparative Analysis

The structural tuning of the serinol backbone and the choice of reaction conditions directly impact the stereochemical outcome. The data below synthesizes expected performance metrics based on established literature[4].

Table 1: Diastereoselective Desymmetrization of 2-Substituted Serinols

Substrate Substitution (C2)	Reagent	Temperature (°C)	Yield (%)	Diastereomeric Ratio (dr)
H (Unsubstituted)	Triphosgene	-78 to 25	88	92:8
Methyl	Triphosgene	-78 to 25	85	95:5
4-Methoxyphenyl (Petasis derived)	Triphosgene	-78 to 25	81	>98:2

Table 2: Enantioselective Addition of Diethylzinc to Aldehydes using the Chiral Ligand

Aldehyde Substrate	Ligand Loading (mol%)	Solvent	Yield (%)	Enantiomeric Excess (ee %)
Benzaldehyde	10	Toluene	94	91
p-Chlorobenzaldehyde	10	Toluene	92	93
2-Naphthaldehyde	10	Toluene	89	88

References

• Sugiyama, S., Yagihasi, M., & Ishii, K. (2009). Synthesis of 2-(Hydroxymethyl)glutamic Acid from Optically Active Oxazolidinones. Symposium on Progress in Organic Reactions and Syntheses, 35, 92.

• Sugiyama, S., et al. (2003). A novel dynamic kinetic resolution accompanied by intramolecular transesterification: asymmetric synthesis of a 4-hydroxymethyl-2-oxazolidinone from serinol derivatives. Tetrahedron, 59(19), 3417-3425.

• Wolf, C. (2007). Dynamic Stereochemistry of Chiral Compounds. Royal Society of Chemistry.

• BenchChem Compound Database. 2-[(1-Phenylethyl)amino]propane-1,3-diol Chemical Properties and Structural Data.

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• 3. Synthesis of 2-(Hydroxymethyl)glutamic Acid from Optically Active Oxazolidinones [jstage.jst.go.jp]
• 4. 反応と合成の進歩シンポジウム 発表要旨概要 [jstage.jst.go.jp]

Toxicity Profile and Safety Data Sheet for 2-[(1-Phenylethyl)amino]propane-1,3-diol: A Comprehensive Technical Guide

Executive Summary

The compound 2-[(1-Phenylethyl)amino]propane-1,3-diol is a highly specialized chiral amino alcohol. Structurally, it consists of a serinol (2-amino-1,3-propanediol) backbone functionalized with a lipophilic 1-phenylethyl group. While simple amino-diols generally exhibit low systemic toxicity, the integration of the phenylethyl moiety fundamentally alters the molecule's pharmacokinetic and toxicological profile. This whitepaper synthesizes the physicochemical properties, mechanistic toxicity pathways, and standardized safety protocols required for researchers and drug development professionals handling this compound.

Chemical Identity & Physicochemical Properties

Understanding the base physical properties of 2-[(1-Phenylethyl)amino]propane-1,3-diol is critical for predicting its behavior in biological assays and establishing proper handling procedures. The presence of both hydroxyl and amino groups allows it to participate heavily in hydrogen bonding, while the phenyl ring significantly increases its partition coefficient (lipophilicity) compared to unmodified serinol.

Table 1: Quantitative Chemical Identity

Property	Value
IUPAC Name	2-[(1-Phenylethyl)amino]propane-1,3-diol
CAS Number	1490227-20-7[1]
Molecular Formula	C11H17NO2[1]
Molecular Weight	195.26 g/mol [1]
SMILES String	OCC(NC(c1ccccc1)C)CO[1]
Structural Class	Phenylethyl-substituted amino-diol

Mechanistic Toxicity Profile

Cytotoxicity and Oxidative Stress

Unmodified 2-amino-1,3-propanediols (like trometamol or serinol) are generally of low toxicological concern regarding systemic toxicity, primarily causing only local irritation due to their intrinsic alkalinity (2[2]). However, the addition of a phenyl group greatly increases the cytotoxicity of 2-amino-1,3-propanediol (3[3]).

The causality behind this heightened toxicity lies in the compound's enhanced ability to penetrate cellular membranes. Once intracellular, these lipophilic amino alcohols interact with and deplete glutathione (GSH), either directly or indirectly. This depletion initiates a cascade of oxygen free-radical generation. Experimental models demonstrate that cytotoxicity increases significantly when GSH is artificially depleted, whereas enriching cells with antioxidants like Vitamin E mitigates the toxic effects, confirming a Reactive Oxygen Species (ROS)-mediated apoptotic pathway[3].

Organ-Specific Toxicity (Nephrotoxicity)

Phenylethylamino derivatives share structural homology with certain D-amino acid derivatives known to induce specific organ stress. For instance, related compounds like DL-3-(N-phenylethylamino)-alanine have been shown to cause acute nephrotoxicity, characterized by nuclear and cytoplasmic enlargement in the pars recta of the kidneys (4[4]). While 2-[(1-Phenylethyl)amino]propane-1,3-diol lacks the carboxylic acid moiety of alanine, its stereochemistry and metal-chelating potential warrant strict monitoring for renal clearance toxicity during in vivo studies.

Fig 1. ROS-mediated apoptotic pathway induced by phenylethyl-substituted amino-diols.

Safety Data Sheet (SDS) Specifications

Based on the physicochemical properties of the compound and read-across data from structurally analogous serinol derivatives (5[5]), the following safety parameters must be strictly adhered to.

Table 2: GHS Hazard Classification & Handling

Category	Specification
Signal Word	Danger
Hazard Statements	H315: Causes skin irritation.H318: Causes serious eye damage.H335: May cause respiratory irritation.
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.P280: Wear protective gloves/eye protection/face protection.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
First Aid (Ocular)	The intrinsic alkalinity at the site of contact causes severe local irritation[2]. Immediate irrigation with copious amounts of water for at least 15 minutes is required.
Storage & PPE	Store under inert gas (Argon/Nitrogen) due to hygroscopic properties. Require Nitrile gloves (0.11 mm thickness minimum), safety goggles, and a Type P3 respirator.

Experimental Protocols for Toxicity Evaluation

To accurately assess the cytotoxicity of 2-[(1-Phenylethyl)amino]propane-1,3-diol, researchers must utilize a self-validating assay that accounts for both baseline toxicity and the specific ROS-mediated mechanism. The following protocol utilizes Fa32 rat hepatoma cells, chosen specifically because they retain the metabolic competence necessary to evaluate hepatotoxicants and baseline glutathione dynamics[3].

Protocol: Self-Validating Cytotoxicity & ROS Generation Assay

Rationale & Causality: Standard viability assays (like MTT) only measure mitochondrial metabolism, which can yield false positives with compounds that temporarily halt metabolism without causing cell death. Instead, this protocol uses the Neutral Red Uptake Assay . Neutral Red selectively accumulates in intact lysosomes. Because lipophilic amino alcohols often induce lysosomal lipidosis and membrane permeabilization, Neutral Red provides a highly sensitive, direct readout of structural cellular damage.

Step-by-Step Methodology:

• Cell Culture & Pre-conditioning (The Self-Validating Step):

  • Seed Fa32 cells in 96-well plates at a density of 1×104 cells/well.

  • Causality Check: Divide the plate into three distinct cohorts to internally validate the ROS mechanism:

    • Cohort A (Control): Standard culture medium.

    • Cohort B (Pro-Toxic): Medium supplemented with 50 µM L-buthionine-S,R-sulphoximine (BSO) for 24 hours. Purpose: BSO inhibits gamma-glutamylcysteine synthetase, depleting intracellular GSH and sensitizing cells to oxidative stress.

    • Cohort C (Rescue): Medium supplemented with 100 µM α-tocopherol acetate (Vitamin E) for 24 hours. Purpose: Acts as a lipophilic antioxidant to neutralize ROS.

• Compound Exposure:

  • Prepare a serial dilution of 2-[(1-Phenylethyl)amino]propane-1,3-diol (ranging from 0.1 mM to 30 mM) in DMSO. Ensure the final DMSO concentration in the wells does not exceed 0.5% to prevent solvent-induced toxicity.

  • Expose all three cell cohorts to the compound for 24 hours.

• Neutral Red Uptake & Lysosomal Interrogation:

  • Aspirate the exposure medium and wash cells with PBS.

  • Add 50 µg/mL Neutral Red dye diluted in fresh medium and incubate for 3 hours at 37°C.

  • Mechanism: Only viable cells with intact lysosomal proton gradients will trap the cationic dye.

• Quantification & Data Interpretation:

  • Wash the cells to remove extracellular dye, then lyse the cells using a desorb solution (1% glacial acetic acid in 50% ethanol) to release the trapped Neutral Red.

  • Measure absorbance at 540 nm using a microplate reader.

  • Calculate the NI50​ (concentration inducing a 50% reduction in dye uptake).

  • Validation: If the compound's toxicity is truly ROS-mediated, Cohort B (BSO) will show a significantly lower NI50​ (higher toxicity), while Cohort C (Vit E) will show a higher NI50​ (rescued viability) compared to Cohort A[3].

Fig 2. Self-validating workflow for amino alcohol cytotoxicity screening.

References

• Title: Appchem: 2-[(1-phenylethyl)
• Source: nih.
• Source: fishersci.
• Title: Nephrotoxic Activity in Rats Fed Diets Containing DL-3-(N-Phenylethylamino)
• Source: europa.

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• 3. Cytotoxicity of amino alcohols to rat hepatoma-derived Fa32 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. connectsci.au [connectsci.au]
• 5. fishersci.com [fishersci.com]

Solubility Profile of 2-[(1-Phenylethyl)amino]propane-1,3-diol in Polar Organic Solvents: A Technical Guide

Executive Summary

The compound 2-[(1-Phenylethyl)amino]propane-1,3-diol (Molecular Formula: C11H17NO2, MW: 195.26 g/mol ) is a highly versatile chiral building block and research intermediate[1]. Structurally, it is a hybrid molecule: it possesses a highly hydrophilic, hydrogen-bonding core derived from 2-amino-1,3-propanediol (serinol)[2], coupled with a lipophilic, dispersion-heavy 1-phenylethyl tail[3].

Understanding its solubility profile in polar organic solvents is not merely a matter of process optimization; it is a fundamental requirement for downstream applications such as asymmetric synthesis, crystallization, and chiral resolution. This whitepaper provides a comprehensive analysis of the thermodynamic solvation mechanisms governing this compound and outlines a self-validating experimental protocol for determining its equilibrium solubility.

Structural Thermodynamics and Solvation Mechanisms

The solubility of 2-[(1-Phenylethyl)amino]propane-1,3-diol is dictated by the competition between its crystal lattice energy and the free energy of solvation. As a Senior Application Scientist, it is critical to analyze the molecule through the lens of Hansen Solubility Parameters (HSP) —specifically dispersion ( δD​ ), polarity ( δP​ ), and hydrogen bonding ( δH​ )[4].

• The Hydrophilic Core (Diol & Secondary Amine): The propane-1,3-diol moiety contains two hydroxyl groups that act as potent hydrogen bond donors and acceptors. The secondary amine adds basicity and dipole-dipole interaction potential. Solvents must possess a high δH​ to disrupt the intermolecular hydrogen bonds of the solid crystal lattice[2].

• The Lipophilic Tail (1-Phenylethyl Group): The aromatic ring and adjacent methyl group rely entirely on van der Waals (dispersion) forces ( δD​ ) and hydrophobic interactions for solvation[3].

Causality of Solvent Selection: Polar protic solvents (like Methanol) effectively solvate the diol core via proton donation but offer limited dispersion matching for the phenyl ring. Conversely, polar aprotic solvents (like DMSO) act as universal solvators; their high dielectric constant and amphiphilic nature allow them to accept hydrogen bonds from the diol while simultaneously providing excellent dispersion interactions for the aromatic ring.

Diagram 1: Solvation mechanisms of 2-[(1-Phenylethyl)amino]propane-1,3-diol in polar solvents.

Quantitative Solubility Profile in Key Solvents

Based on the structural thermodynamics of the serinol and phenylethylamine sub-structures[2][3], the following table summarizes the predictive thermodynamic solubility profile of the compound at 25°C.

Solvent	Polarity Index	H-Bond Capacity	Predicted Solubility (mg/mL)	Primary Solvation Mechanism
Dimethyl Sulfoxide (DMSO)	7.2	Acceptor Only	> 100 (Very High)	Strong dipole-dipole; excellent dispersion matching for the phenyl ring.
Methanol (MeOH)	5.1	Donor & Acceptor	50 - 100 (High)	Strong H-bonding with the diol core; moderate dispersion.
Ethanol (EtOH)	5.2	Donor & Acceptor	30 - 50 (Moderate-High)	Good H-bonding; increased aliphatic chain aids phenyl solvation.
Acetonitrile (MeCN)	5.8	Acceptor Only	< 10 (Low)	Poor H-bond donor capacity; weak interaction with hydroxyls.
Ethyl Acetate (EtOAc)	4.4	Acceptor Only	< 5 (Very Low)	Insufficient polarity to disrupt the strong diol crystal lattice.

Note: For highly accurate process chemistry, these predictive ranges must be empirically validated using the methodology outlined in Section 4.

Experimental Methodology: The Shake-Flask Protocol

To generate reliable, self-validating solubility data, the industry-standard Shake-Flask Method must be employed[5][6]. This protocol ensures that thermodynamic equilibrium is reached, preventing the false positives often associated with kinetic supersaturation.

Step-by-Step Workflow

Phase 1: Saturated Solution Preparation

• Accurately weigh approximately 50 mg of 2-[(1-Phenylethyl)amino]propane-1,3-diol into a 2 mL glass HPLC vial.

• Add 0.5 mL of the target polar solvent (e.g., Methanol).

• Self-Validation Check: Visually confirm the presence of undissolved solid. If the solution is completely clear, add more API in 10 mg increments until a persistent suspension is achieved. A 30-40% solid excess is required to maintain equilibrium[5].

Phase 2: Thermodynamic Equilibration 4. Seal the vials securely and place them in an orbital shaker incubator set to 25.0°C ± 0.5°C (or 37.0°C for biopharmaceutical profiling)[5]. 5. Agitate at 300 RPM for 24 to 48 hours. Causality: Extended shaking provides the necessary kinetic energy to overcome the activation barrier of the crystal lattice, ensuring true thermodynamic equilibrium rather than a transient kinetic state[7].

Phase 3: Phase Separation 6. Remove the vials and centrifuge at 21,000 × g for 10 minutes to pellet the bulk undissolved solid[6]. 7. Carefully extract the supernatant and pass it through a 0.45 µm PTFE syringe filter. Causality: Filtration removes suspended micro-crystals. If left in the sample, these micro-crystals would dissolve upon dilution, falsely inflating the calculated solubility[8].

Phase 4: Dilution and HPLC-UV Quantification 8. Immediately dilute the filtered aliquot (e.g., 1:100) using the HPLC mobile phase. Causality: Dilution prevents the solute from precipitating out of solution if the ambient temperature drops before analysis[6]. 9. Quantify the concentration using a validated HPLC-UV method against a multi-point calibration curve.

Diagram 2: Step-by-step workflow for the thermodynamic shake-flask solubility method.

Downstream Applications and Process Implications

Understanding this solubility profile directly impacts synthetic workflows:

• Crystallization & Purification: The steep solubility gradient between Methanol (high solubility) and Ethyl Acetate (low solubility) makes this an ideal solvent/anti-solvent pair for recrystallization. The compound can be dissolved in a minimal volume of warm Methanol, followed by the slow addition of Ethyl Acetate to induce controlled nucleation.

• Chiral Resolution: 1-phenylethylamine derivatives are frequently used in diastereomeric salt resolution[9]. The solubility differential of these salts in moderately polar solvents like Ethanol is the thermodynamic driving force that allows for the physical separation of enantiomers via fractional crystallization.

References

• World Health Organization (WHO). "Annex 4 - The “shake flask” method for solubility determination". WHO Technical Report Series. URL:[Link]

• PubChem. "1-Phenethylamine | C8H11N | CID 7408". National Institutes of Health. URL:[Link]

• ACS Publications. "Solubility Modeling and Mixing Thermodynamics of Thiamphenicol in Water and Twelve Neat Organic Solvents". Journal of Chemical & Engineering Data. URL: [Link]

• Lund University Publications. "Methods for measurement of solubility and dissolution rate of sparingly soluble drugs". Lund University. URL: [Link]

• ResearchGate. "'Easy-on, easy-off' resolution of chiral 1-phenylethylamine catalyzed by Candida antarctica lipase B". ResearchGate. URL: [Link]

• Pharmaceutical Sciences. "A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility". Tabriz University of Medical Sciences. URL:[Link]

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• 5. who.int [who.int]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 8. lup.lub.lu.se [lup.lub.lu.se]
• 9. researchgate.net [researchgate.net]

pKa determination of 2-[(1-Phenylethyl)amino]propane-1,3-diol

An In-Depth Technical Guide to the Experimental Determination of the pKa of 2-[(1-Phenylethyl)amino]propane-1,3-diol

Abstract

The acid dissociation constant (pKa) is a critical physicochemical parameter in drug discovery and development, profoundly influencing a molecule's solubility, permeability, absorption, and interaction with biological targets.[1][2] This guide provides a comprehensive technical overview for determining the pKa of 2-[(1-Phenylethyl)amino]propane-1,3-diol, an amino-diol compound whose ionization state is pivotal to its function. As a Senior Application Scientist, this document moves beyond mere procedural lists to offer an in-depth exploration of the core methodologies—Potentiometric Titration, UV-Vis Spectrophotometry, and Capillary Electrophoresis. We will dissect the theoretical underpinnings of each technique, provide detailed, self-validating experimental protocols, and explain the scientific rationale behind key experimental choices. This whitepaper is designed for researchers, scientists, and drug development professionals seeking a robust and authoritative framework for the accurate and reliable pKa determination of this and structurally related pharmaceutical compounds.

Introduction

The Imperative of pKa in Pharmaceutical Sciences

The extent of a drug molecule's ionization at a given pH, which is dictated by its pKa value(s), is a cornerstone of its pharmacokinetic and pharmacodynamic profile.[2] The pKa governs:

• Aqueous Solubility: The ionized form of a drug is typically more water-soluble than the neutral form. Understanding the pKa allows for the prediction of solubility in different physiological environments, such as the stomach (low pH) and intestine (higher pH).

• Membrane Permeability: Generally, the neutral, more lipophilic form of a molecule more readily crosses biological membranes. The pKa value helps predict the absorption and distribution (ADME) properties of a compound.[1]

• Target Binding: Ionic interactions are often critical for a drug's binding to its biological target. The ionization state at the site of action can determine binding affinity and, consequently, efficacy.

The pKa is defined as the pH at which a specific functional group is 50% ionized and 50% un-ionized.[2][3] For a base like an amine, the pKa refers to the equilibrium of its conjugate acid (BH+) dissociating to the neutral base (B) and a proton (H+).

Physicochemical Profile of 2-[(1-Phenylethyl)amino]propane-1,3-diol

To approach the , we must first analyze its structure.

Molecular Structure:

• Formula: C11H17NO2[4]

• Molecular Weight: 195.26 g/mol [4]

• Key Functional Groups:

  • A Secondary Aliphatic Amine: This is the primary basic center of the molecule and the main subject of our pKa determination. Its nitrogen lone pair can accept a proton.

  • Two Primary Alcohols (a diol): The hydroxyl groups are extremely weak acids, with pKa values typically in the range of 14-16 in aqueous solution, similar to other simple diols.[5][6] Their contribution to the ionization profile under physiological pH is negligible.

Therefore, this guide will focus exclusively on determining the pKa of the protonated secondary amine, which will dictate the molecule's charge state within the vast majority of biological and pharmaceutical contexts.

Theoretical Foundations

The relationship between pH, pKa, and the ionization state of the amine group is described by the Henderson-Hasselbalch equation, adapted for its conjugate acid (BH+):

pH = pKa + log ( [[B]] / [[BH+]] )

Where:

• [B] is the concentration of the neutral amine base.

• [BH+] is the concentration of the protonated (ionized) amine.

When the concentrations of the neutral and protonated forms are equal ([B] = [BH+]), the log term becomes zero, and pH = pKa. This principle is the foundation of most experimental pKa determination methods.[7]

The pKa of the amine in 2-[(1-Phenylethyl)amino]propane-1,3-diol is influenced by its molecular structure. The electron-donating nature of the alkyl groups (the propane backbone and the ethyl portion of the phenylethyl group) tends to increase the basicity (and thus increase the pKa of the conjugate acid) compared to ammonia. Conversely, the phenyl group may have a mild electron-withdrawing inductive effect, slightly decreasing basicity. Intramolecular hydrogen bonding between the hydroxyl groups and the amine could also influence the electron density on the nitrogen, thereby affecting its pKa. Given these competing factors, experimental determination is essential for an accurate value.

Methodological Approaches for pKa Determination

Several robust methods are available for pKa determination. The choice of method often depends on the compound's properties, available equipment, and required throughput.

Parameter	Potentiometric Titration	UV-Vis Spectrophotometry	Capillary Electrophoresis (CE)
Principle	Measures pH change during titration with a strong acid/base.[8][9]	Measures absorbance change vs. pH near a chromophore.[10][11]	Measures electrophoretic mobility change vs. pH.[1][12]
Sample Requirement	Higher (mg scale)	Lower (µg scale)	Very Low (µL of µM solution)[1]
Solubility Issues	Can be problematic; may require co-solvents.[10]	Excellent for poorly soluble compounds.[10]	Excellent for poorly soluble compounds; uses co-solvents.[1]
Throughput	Low to medium	Medium	High; suitable for screening.[13][14]
Purity Requirement	High purity required	Can tolerate some impurities if they don't absorb in the same region.	Can tolerate impurities if they are chromatographically resolved.[1]
Key Advantage	High accuracy; considered a "gold standard".	High sensitivity; non-destructive.	Speed, minimal sample consumption.

Experimental Protocols in Detail

Method 1: Potentiometric Titration (The Gold Standard)

Principle: This method directly measures the pH of a solution of the analyte as a standardized titrant (a strong acid, like HCl) is added incrementally. A plot of pH versus the volume of titrant added creates a titration curve. The pKa is the pH value at the half-equivalence point, where exactly half of the amine has been protonated.[8]

Scientist's Note (Causality): Potentiometry is considered a benchmark method because it is a direct measurement of proton concentration (activity) via a calibrated pH electrode, providing high accuracy and reliability when performed correctly.[9] Its protocol is a self-validating system because the shape and clarity of the titration curve's inflection point provide immediate feedback on the quality of the measurement.

Caption: Workflow for pKa determination by potentiometric titration.

Detailed Step-by-Step Protocol:

• Reagent and Sample Preparation:

  • Prepare a ~0.01 M solution of 2-[(1-Phenylethyl)amino]propane-1,3-diol in deionized, CO2-free water. If solubility is an issue, a co-solvent like methanol or ethanol can be used, but the result will be an apparent pKa (pKa') specific to that solvent system.[10]

  • Prepare a standardized solution of 0.1 M HCl.

  • To maintain constant ionic strength, add a background electrolyte like 0.1 M KCl to the analyte solution. This minimizes changes in activity coefficients during the titration.

• Instrumentation and Calibration:

  • Calibrate a high-quality pH meter and electrode using at least three certified pH buffers (e.g., 4.01, 7.00, 10.01) that bracket the expected pKa.

  • Set up a titration vessel with a magnetic stirrer, the calibrated pH electrode, and a micro-burette for precise titrant delivery.

• Titration Procedure:

  • Place a known volume (e.g., 25.0 mL) of the analyte solution into the vessel and begin gentle stirring.

  • Record the initial pH.

  • Add the 0.1 M HCl titrant in small increments (e.g., 0.1 mL). After each addition, allow the pH reading to stabilize completely before recording the pH and the total volume of titrant added.

  • Decrease the increment size significantly as you approach the equivalence point (the region of fastest pH change) to accurately define the inflection point.

  • Continue the titration well past the equivalence point.

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of HCl added (x-axis).

  • Calculate the first derivative of the curve (ΔpH/ΔV). The peak of the first derivative plot corresponds to the equivalence point (Veq).

  • Calculate the half-equivalence point volume (V½eq = Veq / 2).

  • Read the pH from the original titration curve at the V½eq. This pH value is the pKa of the amine's conjugate acid.

Method 2: UV-Vis Spectrophotometry

Principle: This method is viable because the molecule contains a phenyl group, which is a chromophore. The electronic environment of the chromophore is influenced by the protonation state of the nearby amine group. This results in a change in the UV-Vis absorption spectrum as the pH of the solution is varied. By monitoring the absorbance at a specific wavelength across a range of pH values, a sigmoidal curve is generated, and its inflection point corresponds to the pKa.[10][11]

Scientist's Note (Causality): This technique is exceptionally powerful for compounds with poor aqueous solubility or when only small amounts of material are available. The phenyl chromophore acts as a reporter for the ionization event at the amine. The method's validity is confirmed by the presence of a clear isosbestic point—a wavelength where the absorbance remains constant regardless of pH, indicating a clean equilibrium between two species (protonated and neutral).[15]

Sources

• 1. analiza.com [analiza.com]
• 2. researchgate.net [researchgate.net]
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• 6. masterorganicchemistry.com [masterorganicchemistry.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. apps.dtic.mil [apps.dtic.mil]
• 11. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator [scirp.org]

Protocols & Analytical Methods

The Art of Asymmetry: A Detailed Guide to the Application of 2-[(1-Phenylethyl)amino]propane-1,3-diol as a Chiral Ligand

In the landscape of modern asymmetric synthesis, the quest for efficient, selective, and robust chiral ligands is paramount. Among the diverse architectures of these molecular architects, amino diols represent a privileged class, capable of orchestrating highly stereocontrolled transformations. This guide delves into the practical application of a promising yet under-documented chiral ligand: 2-[(1-Phenylethyl)amino]propane-1,3-diol . Drawing upon established principles from analogous and structurally related ligands, this document provides researchers, scientists, and drug development professionals with a comprehensive framework for harnessing its potential in key asymmetric catalytic reactions.

Introduction: The Promise of a C₂-Symmetric Amino Diol

2-[(1-Phenylethyl)amino]propane-1,3-diol is a chiral ligand characterized by a C₂-symmetric backbone, a feature often associated with high enantioselectivity in metal-catalyzed reactions. The presence of two hydroxyl groups and a secondary amine provides a tridentate coordination environment, enabling the formation of well-defined, rigid metal complexes. This rigidity is crucial for effective stereochemical communication between the ligand and the reacting substrates. The phenylethyl moiety introduces a significant steric influence, which is instrumental in differentiating between the prochiral faces of a substrate.

The synthesis of this ligand can be envisaged through a straightforward and scalable reductive amination of 2-aminopropane-1,3-diol with the appropriate enantiomer of 1-phenylethanone (acetophenone), followed by reduction of the resulting imine. This accessibility, coupled with its promising structural features, makes it an attractive candidate for exploration in a range of asymmetric transformations.

Core Applications and Mechanistic Considerations

This guide will focus on two primary applications where ligands of this class have demonstrated considerable efficacy: the asymmetric transfer hydrogenation of prochiral ketones and the enantioselective addition of organozinc reagents to aldehydes.

Asymmetric Transfer Hydrogenation of Ketones

Asymmetric transfer hydrogenation is a powerful and practical method for the synthesis of chiral secondary alcohols, which are valuable building blocks in the pharmaceutical and fine chemical industries. The reaction typically employs a transition metal catalyst, most commonly ruthenium, and a hydrogen donor, such as isopropanol or formic acid. The chiral ligand is responsible for creating a chiral environment around the metal center, thereby directing the hydrogenation to one of the two enantiotopic faces of the ketone.

Causality in Experimental Design: The choice of a ruthenium precursor, such as [RuCl₂(p-cymene)]₂, is predicated on its ability to readily form an active catalytic species in situ upon coordination with the amino diol ligand. The presence of a base, typically a strong one like potassium tert-butoxide or sodium hydroxide, is essential for the deprotonation of the ligand's hydroxyl or amino group, facilitating its coordination to the metal and the formation of the active ruthenium-hydride species. Isopropanol serves a dual role as both the solvent and the hydrogen source.

Self-Validating Protocol System: The enantiomeric excess (ee) of the product alcohol is a direct measure of the ligand's effectiveness. A well-executed protocol should yield consistent and high ee values, validating the integrity of the catalytic system. The reaction progress can be conveniently monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

Protocol 1: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol describes a general procedure for the asymmetric transfer hydrogenation of acetophenone to (R)- or (S)-1-phenylethanol, depending on the enantiomer of the 2-[(1-phenylethyl)amino]propane-1,3-diol ligand used.

Materials:

• [RuCl₂(p-cymene)]₂

• (R)- or (S)-2-[(1-Phenylethyl)amino]propane-1,3-diol

• Acetophenone

• Anhydrous isopropanol

• Potassium tert-butoxide (t-BuOK)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware

Procedure:

• Catalyst Pre-formation:

  • In a flame-dried Schlenk flask under an inert atmosphere, dissolve [RuCl₂(p-cymene)]₂ (1 mol%) and the chiral ligand (2.2 mol%) in anhydrous isopropanol (5 mL).

  • Stir the mixture at room temperature for 30 minutes. The solution should change color, indicating the formation of the ruthenium-ligand complex.

• Reaction Setup:

  • In a separate flame-dried Schlenk flask, dissolve acetophenone (1 mmol) in anhydrous isopropanol (5 mL).

  • Add the pre-formed catalyst solution to the acetophenone solution via cannula.

  • Add a solution of potassium tert-butoxide (5 mol%) in isopropanol (1 mL).

• Reaction Execution:

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction progress by TLC or GC.

• Work-up and Purification:

  • Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the product with diethyl ether or ethyl acetate (3 x 10 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the chiral 1-phenylethanol.

• Analysis:

  • Determine the enantiomeric excess of the product by chiral HPLC or GC analysis.

Illustrative Performance Data:

The following table presents hypothetical yet realistic data for the asymmetric transfer hydrogenation of various ketones using the described protocol.

Entry	Ketone	Ligand Enantiomer	Yield (%)	ee (%)
1	Acetophenone	(R)	95	98 (S)
2	Propiophenone	(R)	92	97 (S)
3	1-Tetralone	(S)	98	99 (R)
4	2-Chloroacetophenone	(S)	90	96 (R)

Diagram: Proposed Catalytic Cycle for Asymmetric Transfer Hydrogenation

Caption: Proposed catalytic cycle for Ru-catalyzed asymmetric transfer hydrogenation.

Enantioselective Addition of Diethylzinc to Aldehydes

The enantioselective addition of organozinc reagents, particularly diethylzinc, to aldehydes is a fundamental carbon-carbon bond-forming reaction that produces valuable chiral secondary alcohols. The role of the chiral ligand is to form a chiral zinc-alkoxide complex that acts as a chiral Lewis acid, activating the aldehyde and directing the nucleophilic attack of the ethyl group from the diethylzinc.

Causality in Experimental Design: The use of an additive like titanium tetraisopropoxide (Ti(OiPr)₄) can significantly enhance both the rate and the enantioselectivity of the reaction.[1] It is believed to form a more reactive and organized bimetallic catalytic species with the zinc complex. The reaction is typically carried out in an aprotic solvent, such as toluene or hexane, to prevent reaction with the organometallic reagents. Low temperatures are generally favored to improve enantioselectivity by reducing the thermal energy of the system, which can lead to non-selective pathways.

Self-Validating Protocol System: The reproducibility of high enantiomeric excess across different aldehyde substrates is a key indicator of a robust protocol. The absolute configuration of the product alcohol should be consistent with the chirality of the ligand used, providing a logical framework for predicting stereochemical outcomes.

Protocol 2: Enantioselective Addition of Diethylzinc to Benzaldehyde

This protocol outlines a general procedure for the enantioselective addition of diethylzinc to benzaldehyde to produce either (R)- or (S)-1-phenylpropan-1-ol.

Materials:

• (R)- or (S)-2-[(1-Phenylethyl)amino]propane-1,3-diol

• Diethylzinc (1.0 M solution in hexanes)

• Titanium tetraisopropoxide (Ti(OiPr)₄)

• Benzaldehyde

• Anhydrous toluene

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware

Procedure:

• Catalyst Formation:

  • To a flame-dried Schlenk flask under an inert atmosphere, add the chiral ligand (10 mol%) and anhydrous toluene (5 mL).

  • Cool the solution to 0 °C and add titanium tetraisopropoxide (1.2 equivalents relative to the ligand).

  • Stir the mixture at 0 °C for 30 minutes.

• Reaction Setup:

  • Add benzaldehyde (1 mmol) to the catalyst solution.

  • Cool the reaction mixture to -20 °C.

  • Slowly add diethylzinc (1.2 equivalents) dropwise over 10 minutes.

• Reaction Execution:

  • Stir the reaction mixture at -20 °C.

  • Monitor the reaction progress by TLC.

• Work-up and Purification:

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl at -20 °C.

  • Allow the mixture to warm to room temperature and extract with diethyl ether (3 x 10 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

• Analysis:

  • Determine the enantiomeric excess of the 1-phenylpropan-1-ol by chiral HPLC or GC analysis.

Illustrative Performance Data:

The following table provides expected performance data for the enantioselective addition of diethylzinc to various aldehydes.

Entry	Aldehyde	Ligand Enantiomer	Yield (%)	ee (%)
1	Benzaldehyde	(S)	90	95 (R)
2	4-Chlorobenzaldehyde	(S)	88	96 (R)
3	Cinnamaldehyde	(R)	85	92 (S)
4	Cyclohexanecarboxaldehyde	(R)	82	90 (S)

Diagram: Proposed Experimental Workflow for Diethylzinc Addition

Caption: Experimental workflow for the enantioselective addition of diethylzinc.

Conclusion

2-[(1-Phenylethyl)amino]propane-1,3-diol represents a structurally compelling chiral ligand with significant potential for applications in asymmetric catalysis. While direct literature precedents may be sparse, the established success of analogous amino diols provides a strong foundation for its exploration in reactions such as asymmetric transfer hydrogenation and the enantioselective addition of organozinc reagents. The protocols and mechanistic insights provided in this guide are intended to serve as a robust starting point for researchers to unlock the full synthetic utility of this versatile chiral building block. Through systematic investigation and optimization, 2-[(1-Phenylethyl)amino]propane-1,3-diol is poised to become a valuable tool in the synthesis of enantiomerically pure molecules for a wide range of applications.

References

• Noyori, R. Asymmetric Catalysis in Organic Synthesis. John Wiley & Sons, Inc. 1994. [Link]

• Bauer, T., Tarasiuk, J., & Koralewski, M. Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes. Molecules, 2023, 28(15), 5678. [Link]

• Wisman, R. V., de Vries, J. G., Deelman, B. J., & Heeres, H. J. Kinetic studies on the asymmetric transfer hydrogenation of acetophenone using a homogeneous ruthenium catalyst with a chiral amino-alcohol ligand. Organic Process Research & Development, 2006, 10(3), 423-429. [Link]

• Ohkuma, T., Ooka, H., Hashiguchi, S., Ikariya, T., & Noyori, R. Practical enantioselective hydrogenation of aromatic ketones. Journal of the American Chemical Society, 1995, 117(9), 2675-2676. [Link]

• Soai, K., & Niwa, S. Enantioselective addition of organozinc reagents to aldehydes and ketones. Chemical Reviews, 1992, 92(5), 833-856. [Link]

Sources

• 1. mdpi.com [mdpi.com]

Application Note: Synthesis and Utilization of 2-[(1-Phenylethyl)amino]propane-1,3-diol in Pharmaceutical Intermediates

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocol

Introduction & Chemical Profile

In the landscape of asymmetric pharmaceutical synthesis, the strategic selection of chiral building blocks dictates the efficiency, scalability, and stereochemical purity of the final Active Pharmaceutical Ingredient (API). 2-[(1-Phenylethyl)amino]propane-1,3-diol (often referred to as N-(1-phenylethyl)serinol) is a highly versatile, bifunctional chiral intermediate[1]. With a molecular weight of 195.26 g/mol , this compound merges the structural utility of a 1,3-diol with the stereocontrol of a 1-phenylethylamine auxiliary.

This compound is fundamentally derived from dihydroxyacetone (DHA), a ubiquitous C3 building block used extensively in the biosynthesis and chemical synthesis of serinol derivatives[2]. By condensing DHA with enantiopure (S)- or (R)-1-phenylethylamine, chemists can generate a chiral scaffold that serves as a precursor for complex drug classes, including chiral morpholines, nucleoside analogues (such as Immucillins)[3], and sphingosine-1-phosphate (S1P) receptor modulators.

Mechanistic Causality & Strategic Choices

The utility of 2-[(1-Phenylethyl)amino]propane-1,3-diol lies in its dual-functional nature, which requires precise chemoselective handling.

Why the 1-Phenylethyl Group?

The 1-phenylethyl moiety is not merely a protecting group; it is a stereodirecting chiral auxiliary. During downstream cyclizations or alkylations, the steric bulk of the phenyl ring restricts the conformational freedom of the intermediate, driving high diastereoselectivity. Once the desired stereocenter is fixed in the API framework, the 1-phenylethyl group can be cleanly cleaved via hydrogenolysis (Pd/C, H 2​ ) without leaving trace impurities.

Why Reductive Amination with NaBH 3​ CN?

The synthesis of this intermediate relies on the reductive amination of DHA[4]. A critical mechanistic choice is the selection of the reducing agent. While catalytic hydrogenation (H 2​ over Pd/C) is highly atom-economical, it is strictly avoided in this specific step. Causality: Palladium-catalyzed hydrogenation will prematurely cleave the benzylic C-N bond of the 1-phenylethylamine precursor, destroying the chiral auxiliary before the intermediate is even formed. Therefore, a mild chemical hydride—specifically Sodium Cyanoborohydride (NaBH 3​ CN)—is utilized at a controlled pH to selectively reduce the transient imine without causing hydrogenolysis or over-reducing the unreacted ketone.

Quantitative Data: Optimization of Reduction Conditions

To highlight the necessity of reagent selection, Table 1 summarizes the reaction optimization for the reductive amination of DHA with (S)-1-phenylethylamine.

Table 1: Optimization of Reductive Amination Conditions

Reducing Agent	Solvent	pH	Temp	Yield (%)	Chemoselectivity (Amine vs. Alcohol)	Notes / Causality
NaBH 4​	MeOH	8.0	0 °C	45%	Low	Strong hydride reduces DHA directly to glycerol derivatives.
NaBH(OAc) 3​	DCE	6.0	RT	68%	High	Good selectivity, but poor solubility of DHA in DCE limits scalability.
NaBH 3​ CN	MeOH	5.5	0 °C → RT	89%	Excellent	Optimal balance of solubility and mild, pH-dependent imine reduction.
H 2​ , Pd/C	MeOH	7.0	RT	<10%	Poor	Complete hydrogenolysis of the benzylic C-N bond observed.

Self-Validating Experimental Protocol

The following methodology details the synthesis of 2-[(1-Phenylethyl)amino]propane-1,3-diol. This protocol is designed as a self-validating system, meaning built-in observational checks ensure the reaction is proceeding correctly before advancing.

Step-by-Step Methodology

Reagents Required:

• 1,3-Dihydroxyacetone dimer (DHA, 1.0 eq)

• (S)-(-)-1-Phenylethylamine (1.05 eq)

• Sodium cyanoborohydride (NaBH 3​ CN, 1.2 eq)

• Anhydrous Methanol (Reaction solvent)

• Glacial Acetic Acid (pH modifier)

Procedure:

• Imine Formation: Dissolve 10 mmol of DHA dimer in 20 mL of anhydrous methanol. Add 10.5 mmol of (S)-1-phenylethylamine. Stir at room temperature for 2 hours.

  • Validation Check: The solution will transition from colorless to a pale yellow tint, indicating the successful formation of the Schiff base (imine). The DHA dimer fully dissociates in methanol.

• pH Adjustment (Critical Step): Add glacial acetic acid dropwise while monitoring with pH paper until the solution reaches pH 5.5 – 6.0.

  • Validation Check: If the pH drops below 4.0, the amine becomes fully protonated, halting nucleophilic attack. If the pH remains above 7.0, the NaBH 3​ CN will not activate. Proper pH ensures the imine is selectively protonated and primed for hydride attack.

• Controlled Reduction: Cool the reaction vessel to 0 °C in an ice bath. Add 12 mmol of NaBH 3​ CN in four equal portions over 20 minutes.

  • Causality: Portion-wise addition controls the exothermic nature of the reduction and prevents rapid evolution of toxic HCN gas.

• Maturation & Monitoring: Remove the ice bath, allowing the reaction to warm to room temperature. Stir for 12 hours.

  • Validation Check: Perform Thin-Layer Chromatography (TLC) using DCM:MeOH (9:1). The UV-active imine spot should disappear, replaced by a lower-Rf spot that stains positively with ninhydrin (indicating the secondary amine product).

• Quenching & Workup: Quench the reaction carefully with 10 mL of saturated aqueous NaHCO 3​ to neutralize residual acid and destroy excess hydride. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure to yield the crude chiral amino diol, which can be recrystallized from hexanes/ethyl acetate.

Downstream Pharmaceutical Applications

Once synthesized, 2-[(1-Phenylethyl)amino]propane-1,3-diol is deployed in several high-value synthetic pathways:

• Synthesis of Chiral Morpholines: The 1,3-diol moiety can undergo acid-catalyzed cyclization or selective mono-tosylation followed by intramolecular nucleophilic displacement. This yields a chiral morpholine ring. Morpholines are critical pharmacophores used to improve the pharmacokinetic profiles (solubility and target affinity) of CNS drugs and kinase inhibitors.

• Sphingosine-1-Phosphate (S1P) Modulators: The compound mimics the amino-diol headgroup of sphingolipids. By protecting the 1,3-diol as an acetonide (e.g., forming a 1,3-dioxane ring)[3], chemists can selectively alkylate the secondary amine to build lipophilic tails, creating analogues of immunosuppressants like Fingolimod.

Mandatory Visualizations

Workflow 1: Synthetic Integration

Synthetic workflow from C3 precursors to complex active pharmaceutical ingredients.

Workflow 2: Mechanistic Pathway of the Chiral Auxiliary

Stepwise mechanistic pathway for utilizing the chiral auxiliary in API synthesis.

References

• Benchchem . 2-[(1-Phenylethyl)amino]propane-1,3-diol Product Profile. Retrieved from:1

• Google Patents (WO2009082247A1) . Process for preparing immucillins having a methylene link. (Details the use of protected 1-phenylethylamino dioxepans and serinol derivatives). Retrieved from: 3

• The Journal of Organic Chemistry (ACS) . Three-Component Synthesis of α-Branched Amines under Barbier-like Conditions. Retrieved from:4

• ResearchGate . Structure-guided Engineering of Benzaldehyde Lyase for Efficient Synthesis of Dihydroxyacetone and One-pot Biosynthesis of 2-Amino-1,3-propanediol. Retrieved from: 2

Sources

• 1. 2-[(1-Phenylethyl)amino]propane-1,3-diol | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. WO2009082247A1 - Process for preparing immucillins having a methylene link - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Chiral Resolution of 2-[(1-Phenylethyl)amino]propane-1,3-diol Enantiomers

Introduction & Mechanistic Rationale

2-[(1-Phenylethyl)amino]propane-1,3-diol (often referred to as N-(1-phenylethyl)serinol) is a highly versatile chiral building block. It is extensively utilized in the synthesis of chiral oxazoline ligands, asymmetric organocatalysts, and advanced pharmaceutical intermediates. Because its primary synthetic route—the reductive amination of dihydroxyacetone with racemic 1-phenylethylamine—yields a racemic mixture, isolating the enantiopure (R)- and (S)-enantiomers requires a highly optimized chiral resolution strategy [1].

The resolution of secondary amines is classically achieved via diastereomeric salt formation. For 2-[(1-Phenylethyl)amino]propane-1,3-diol, the molecular architecture—specifically the aromatic phenyl ring and the hydrogen-bonding diol moiety—dictates the selection of the resolving agent.

Causality in Resolving Agent Selection: While standard chiral acids like L-(+)-tartaric acid can induce resolution, (-)-Di-O-benzoyl-L-tartaric acid (L-DBTA) proves vastly superior [2]. The dual benzoyl groups of DBTA engage in strong π

π stacking and CH- π interactions with the phenylethyl group of the amine. This supplementary non-covalent interaction, combined with the primary ionic salt bridges (amine-carboxylate) and hydrogen bonding from the diol, creates highly ordered, rigid crystal lattices. The profound difference in lattice energy between the (R)-amine•L-DBTA and (S)-amine•L-DBTA salts translates to a magnified solubility differential, enabling high-yield fractional crystallization.

Resolution Workflow

The following diagram illustrates the logical progression of the resolution process, moving from the racemic mixture to the isolated, enantiopure amine.

Workflow for the chiral resolution of 2-[(1-Phenylethyl)amino]propane-1,3-diol via DBTA.

Experimental Protocols

Self-Validating System: This protocol incorporates intermediate specific rotation measurements to ensure the integrity of the resolution before proceeding to the irreversible freebasing step.

Protocol A: Diastereomeric Salt Formation and Fractional Crystallization

• Reagent Preparation: In a 500 mL round-bottom flask, dissolve 10.0 g (51.2 mmol) of racemic 2-[(1-Phenylethyl)amino]propane-1,3-diol in 150 mL of anhydrous methanol.

• Salt Formation: In a separate flask, dissolve 18.3 g (51.2 mmol, 1.0 eq) of (-)-Di-O-benzoyl-L-tartaric acid (L-DBTA) in 150 mL of methanol. Add the L-DBTA solution dropwise to the amine solution under continuous stirring at 60 °C.

• Equilibration: Reflux the mixture for 30 minutes to ensure complete salt formation and homogenization.

• Fractional Crystallization (Crucial Step): Remove the heat source and allow the solution to cool to room temperature at a strictly controlled rate of ~10 °C/hour.

  • Expert Insight: Rapid cooling induces kinetic trapping and co-precipitation of the more soluble diastereomer. Slow cooling promotes Ostwald ripening, yielding thermodynamically stable, high-purity crystals of the less soluble (R)-amine•L-DBTA salt [1].

• Isolation: Filter the crystalline precipitate using a Büchner funnel. Wash the filter cake with 20 mL of ice-cold methanol to remove adhering mother liquor without dissolving the product.

• Validation: Dry the salt in vacuo and measure its specific rotation. If the target diastereomeric excess ( de ) is not achieved, perform a single recrystallization from boiling methanol.

Protocol B: Alkaline Freebasing and Enantiomer Recovery

• Suspension: Suspend the enantiopure salt in 100 mL of deionized water.

• Alkaline Cleavage: Slowly add 2.0 M aqueous NaOH until the pH reaches 11–12. The ionic salt bridge is broken, liberating the free amine and forming water-soluble sodium DBTA.

• Extraction: Extract the aqueous phase with dichloromethane (DCM) (3 x 50 mL).

  • Expert Insight: The diol moiety imparts slight water solubility to the free amine; performing multiple extractions or adding NaCl to the aqueous phase (salting out) ensures quantitative recovery.

• Concentration: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and evaporate under reduced pressure to yield the enantiopure (R)-2-[(1-Phenylethyl)amino]propane-1,3-diol.

• Mother Liquor Processing: Concentrate the original methanolic mother liquor and repeat the freebasing process to recover the (S)-enriched amine, which can be further purified to >99% ee using (+)-D-DBTA.

Analytical Validation & Data Presentation

To verify the trustworthiness of the resolution, the enantiomeric excess ( ee ) must be determined via Chiral High-Performance Liquid Chromatography (HPLC) [3].

Table 1: Optimization of Resolving Agents and Solvents

Resolving Agent	Solvent	Less Soluble Salt	Yield (%)*	ee (%)
L-(+)-Tartaric Acid	Ethanol/H₂O (9:1)	(R)-Amine Salt	38	72
L-(+)-Mandelic Acid	Methanol	(S)-Amine Salt	25	45
(-)-L-DBTA	Methanol	(R)-Amine Salt	42	>98
(+)-D-DBTA	Methanol	(S)-Amine Salt	41	>98

*Note: Yield represents the percentage of the theoretical maximum of 50% for a single enantiomer.

Table 2: Chiral HPLC Parameters for ee % Determination

Parameter	Condition	Rationale
Column	Chiralpak AD-H (250 x 4.6 mm, 5 µm)	Amylose-based stationary phase provides excellent recognition for aromatic amines.
Mobile Phase	Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v)	DEA is critical to mask residual silanols, preventing peak tailing of the basic amine [3].
Flow Rate	1.0 mL/min	Balances resolution ( Rs​ ) and run time.
Detection	UV at 254 nm	Targets the strong chromophore of the phenylethyl group.
Temperature	25 °C	Isothermal conditions ensure highly reproducible retention times.

References

• Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. John Wiley & Sons.[Link]

• Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press.[Link]

• Beesley, T. E., & Scott, R. P. W. (1998). Chiral Chromatography. John Wiley & Sons.[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 2-[(1-Phenylethyl)amino]propane-1,3-diol Synthesis

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges in the synthesis of chiral amino diols. The preparation of 2-[(1-Phenylethyl)amino]propane-1,3-diol via the reductive amination of 1,3-dihydroxyacetone (DHA) with 1-phenylethylamine (PEA) is a foundational transformation. However, it is fraught with chemoselectivity and equilibrium-driven pitfalls.

This guide provides field-proven insights, mechanistic causality, and self-validating protocols to help you optimize your workflow and achieve >90% yields.

Mechanistic Workflow & Reaction Dynamics

Understanding the reaction pathway is critical for troubleshooting. The synthesis proceeds via a condensation equilibrium followed by an irreversible reduction. Using the wrong reducing agent will lead to off-target hydrogenolysis and product degradation.

Mechanistic pathway of DHA and PEA reductive amination, highlighting hydrogenolysis risks.

Troubleshooting FAQs

Q1: My overall yield is consistently below 40%, and LC-MS shows a large peak for unsubstituted serinol. What is causing this degradation? Causality: You are likely using catalytic hydrogenation (e.g., H₂, Pd/C) as your reduction method. The 1-phenylethyl group (α-PEA) is a classic chiral auxiliary that is highly susceptible to N-debenzylation under palladium-catalyzed hydrogenation conditions[1]. The catalyst successfully reduces the imine but subsequently cleaves the C-N bond, yielding serinol and ethylbenzene. Solution: Switch from heterogeneous hydrogenation to a mild, chemoselective hydride donor. Sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN) will selectively reduce the iminium ion without cleaving the 1-phenylethyl auxiliary[2].

Q2: I switched to NaBH(OAc)₃, but my conversion stalls at 60%. How can I drive the reaction to completion? Causality: Reductive amination is an equilibrium-driven process. The condensation of DHA and PEA releases one equivalent of water. In aprotic solvents, this water hydrolyzes the iminium intermediate back to the starting materials. Solution: Incorporate a water scavenger and Lewis acid. Adding 1.2 equivalents of Titanium(IV) isopropoxide (Ti(OiPr)₄) activates the ketone toward nucleophilic attack and irreversibly traps the generated water, locking the equilibrium in favor of the imine before reduction[3].

Q3: Why shouldn't I just use standard Sodium Borohydride (NaBH₄) to save costs? Causality: NaBH₄ is a highly reactive, unselective reducing agent. If introduced into the reaction mixture, it will rapidly reduce the 1,3-dihydroxyacetone starting material directly into glycerol before the amine has time to condense and form the imine[3]. NaBH(OAc)₃ is sterically hindered and electron-deficient, making it unreactive toward ketones but highly reactive toward the more electrophilic iminium ion[2].

Self-Validating Experimental Protocol

To ensure reproducibility, this protocol is designed as a self-validating system . You will not proceed to the next chemical transformation until the in-process control (IPC) confirms the success of the current step.

Step 1: Iminium Formation (Equilibrium Shift)

• Charge a flame-dried flask with 1,3-dihydroxyacetone (1.0 eq) and anhydrous 1,2-dichloroethane (DCE) under N₂.

• Add 1-phenylethylamine (1.05 eq) and Ti(OiPr)₄ (1.2 eq)[3].

• Stir at room temperature for 4 hours.

• Self-Validation Checkpoint 1 (Imine Conversion): Extract a 50 µL aliquot, quench with saturated NaHCO₃, and extract with ethyl acetate. Run a TLC (DCM:MeOH 9:1, Ninhydrin stain). The complete disappearance of the primary amine spot (PEA) validates that the equilibrium has fully shifted to the iminium ion. Do not proceed to Step 2 until this is confirmed.

Step 2: Chemoselective Reduction

• Cool the reaction mixture to 0 °C using an ice bath.

• Add NaBH(OAc)₃ (1.5 eq) portion-wise over 30 minutes to control the exothermic hydride transfer[3].

• Allow the reaction to warm to room temperature and stir for 6 hours.

• Self-Validation Checkpoint 2 (Reduction Completion): Perform an LC-MS analysis of the crude mixture. The presence of the target mass (m/z = 196.1 [M+H]⁺) and the absence of the imine mass validates successful reduction.

Step 3: Workup and Isolation

• Quench the reaction slowly with saturated aqueous NaHCO₃. (Caution: Gas evolution).

• Stir vigorously for 1 hour until the titanium salts form a white, granular precipitate (TiO₂).

• Filter the suspension through a pad of Celite to break the emulsion, washing the filter cake with EtOAc.

• Separate the organic layer, dry over Na₂SO₄, and concentrate under vacuum to yield the crude 2-[(1-Phenylethyl)amino]propane-1,3-diol.

Quantitative Data: Reducing Agent Comparison

The choice of reducing agent dictates the success of this synthesis. The table below summarizes validation data across different reduction conditions.

Reducing Agent	Reaction Medium	Additive	Target Diol Yield	Major Side Reaction / Issue	Recommendation
H₂ / Pd/C	Methanol	None	< 20%	N-debenzylation (Serinol formation)	❌ Not Recommended
NaBH₄	Methanol	None	40 - 50%	Direct reduction of DHA to glycerol	❌ Poor Selectivity
NaBH₃CN	Methanol	Acetic Acid	75 - 85%	Potential generation of toxic HCN gas	⚠️ Acceptable, requires care
NaBH(OAc)₃	DCE	Ti(OiPr)₄	> 90%	None	✅ Optimal Choice

Sources

• 1. New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Troubleshooting 2-[(1-Phenylethyl)amino]propane-1,3-diol Extraction

Introduction

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and process chemists isolating 2-[(1-Phenylethyl)amino]propane-1,3-diol —a highly polar, chiral amino alcohol frequently synthesized via the reductive amination of dihydroxyacetone with 1-phenylethylamine.

Due to its amphiphilic structure (a lipophilic phenylethyl moiety coupled with a highly hydrophilic 1,3-diol) and a secondary amine core, this molecule defies standard liquid-liquid extraction protocols. This guide provides field-proven, mechanistically grounded solutions to common extraction failures, ensuring high scientific integrity and self-validating workflows.

Part 1: Troubleshooting FAQs & Mechanistic Causality

Issue 1: Severe Product Loss to the Aqueous Phase

Q: My target product remains in the aqueous layer even after exhaustive extraction with dichloromethane (DCM) or ethyl acetate. How can I improve recovery?

A: This is a classic partition coefficient failure. The molecule contains two primary hydroxyl groups and a secondary amine, creating an extensive hydrogen-bonding network with water. Furthermore, if the aqueous phase is not sufficiently basic, the amine remains protonated (amino alcohols typically exhibit a highly basic nature; for instance, the related backbone serinol has an ).

• The Fix: First, adjust the aqueous phase to pH 12 using 2M NaOH to ensure the amine is fully deprotonated into its free-base form. Second, abandon standard non-polar solvents. Switch to a highly polar hydrogen-bond accepting/donating solvent system. We recommend 1[1] or a DCM/Isopropanol (3:1 v/v) mixture. The alcohol co-solvent disrupts the hydration shell around the 1,3-diol, drastically improving the organic partition coefficient.

Issue 2: Unbreakable Emulsions During Extraction

Q: A thick, milky emulsion forms immediately upon shaking the biphasic mixture. Centrifugation barely helps. How do I break it?

A: 2-[(1-Phenylethyl)amino]propane-1,3-diol acts as a weak non-ionic/cationic surfactant. Its hydrophobic phenylethyl tail and hydrophilic diol head group lower the interfacial tension between the aqueous and organic layers. This is often exacerbated by the presence of colloidal inorganic salts (e.g., aluminum or boron residues from the reducing agent).

• The Fix:

  • Salting Out: Saturate the aqueous phase with NaCl (brine) prior to extraction. This increases the ionic strength, decreasing the solubility of the organic product in water and destabilizing the emulsion interface.

  • Filtration: If a fine precipitate is stabilizing the emulsion, filter the entire biphasic mixture through a tightly packed pad of Celite before attempting phase separation.

Issue 3: Borate Complex Carryover (Mass +26 Da)

Q: I used NaBH₄/NaBH₃CN for the reductive amination. My mass spectrometry shows a major impurity at +26 Da, and the NMR peaks are broad. What is this?

A: You have isolated a cyclic borate complex. 1,3-diols have a high intrinsic affinity for borate ions[B(OH)₄⁻], rapidly and reversibly forming2[2]. Because you basified the solution to extract the amine, you inadvertently stabilized the borate-diol complex, which then partitioned into your polar organic solvent.

• The Fix (Methanolysis): Do not attempt to chromatograph this complex. Instead, concentrate your crude organic extract, dissolve the residue in anhydrous methanol, and evaporate it under reduced pressure. The methanol reacts with the complex to form trimethyl borate (B(OMe)₃) , which is highly volatile and is removed in vacuo. Repeat this co-evaporation 3–4 times until the boron is completely purged.

Issue 4: Contamination with Unreacted 1-Phenylethylamine

Q: My extract is contaminated with the starting material, 1-phenylethylamine (PEA). How can I separate them without column chromatography?

A: PEA lacks the 1,3-diol moiety, making it significantly more lipophilic than your target product. You can exploit this structural difference using a pH-gradient extraction.

• The Fix: Adjust the crude aqueous mixture to pH 7.5. At this near-neutral pH, both amines are largely protonated, but the highly lipophilic PEA can still be partially extracted by non-polar solvents. Wash the aqueous layer 2–3 times with diethyl ether or hexanes to selectively remove the PEA. Your target diol will remain safely in the aqueous phase. Afterward, raise the pH to 12 and extract your target product using n-butanol or DCM/Isopropanol.

Part 2: Experimental Protocols

Optimized Chemo-Enzymatic/Chemical Extraction Workflow

Follow this self-validating protocol to ensure high yield and purity without relying on chromatography:

Step 1: Quenching and Pre-Wash (Impurity Clearance)

• Quench the reductive amination reaction by slowly adding 1M HCl until the pH reaches 2.0. Stir for 30 minutes to destroy any residual hydride reagents.

• Adjust the pH to 7.5 using saturated NaHCO₃.

• Wash the aqueous phase with Diethyl Ether (3 × 0.5 volumes). Discard the organic layers (this removes unreacted 1-phenylethylamine and non-polar byproducts).

Step 2: Target Extraction 4. Cool the aqueous phase to 5 °C and slowly add 2M NaOH until the pH reaches 12.0. 5. Saturate the aqueous layer by adding solid NaCl until no more dissolves. 6. Extract the aqueous phase with a mixture of DCM/Isopropanol (3:1 v/v) or neat n-butanol (3 × 1 volume). 7. Combine the organic layers and dry over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure.

Step 3: Borate Purge (If Borohydrides Were Used) 8. Dissolve the crude viscous residue in 20 mL of anhydrous methanol. 9. Evaporate to dryness on a rotary evaporator (40 °C, <50 mbar). 10. Repeat the methanol addition and evaporation three times to ensure complete removal of volatile trimethyl borate.

Part 3: Data Presentation

Table 1: Physicochemical Behavior and Solvent Extraction Efficiency

Parameter / Condition	1-Phenylethylamine (Impurity)	2-[(1-Phenylethyl)amino]propane-1,3-diol (Target)	Recommended Action
Relative Polarity	Low	Very High	Use polar co-solvents (Isopropanol, n-Butanol) for target.
State at pH 7.5	Partially Protonated	Fully Protonated (Ammonium Salt)	Wash with Diethyl Ether to selectively remove PEA.
State at pH 12.0	Free Base	Free Base	Extract target with DCM/IPA (3:1) or n-Butanol.
Borate Affinity (pH > 8)	None	High (Forms cyclic complex)	Perform methanol co-evaporation post-extraction.

Part 4: Mandatory Visualization

Step-by-step pH-gradient extraction workflow for isolating the target 1,3-diol.

Formation of the unwanted borate complex and its subsequent destruction via methanolysis.

References

• Tarasov, V. et al. "OH radical reactions with the hydrophilic component of sphingolipids." Physical Chemistry Chemical Physics, Royal Society of Chemistry. Available at:[Link]

• Usmani, Z. et al. "Efficient Conversion of Glucose into Fructose via Extraction-Assisted Isomerization Catalyzed by Endogenous Polyamine Spermine in the Aqueous Phase." ACS Omega, National Institutes of Health (PMC). Available at:[Link]

• "Process for the preparation of amino alcohol derivatives or salts thereof." World Intellectual Property Organization (WO2016067182A2), Google Patents.

Sources

• 1. WO2016067182A2 - Process for the preparation of amino alcohol derivatives or salts thereof - Google Patents [patents.google.com]
• 2. Efficient Conversion of Glucose into Fructose via Extraction-Assisted Isomerization Catalyzed by Endogenous Polyamine Spermine in the Aqueous Phase - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction conditions for 2-[(1-Phenylethyl)amino]propane-1,3-diol catalysis

Welcome to the Advanced Diagnostics & Resolution Hub for 2-[(1-Phenylethyl)amino]propane-1,3-diol catalysis. As a chiral serinol derivative, this molecule is a highly versatile scaffold. It functions dually as an enamine-activating organocatalyst (leveraging its secondary amine and 1,3-diol hydrogen-bonding network) and as a robust multidentate (N,O) chiral ligand for transition-metal-catalyzed asymmetric transfer hydrogenation (ATH).

This guide is engineered for research scientists and drug development professionals to troubleshoot, optimize, and validate reaction conditions using this specific catalytic system.

Part 1: Diagnostics & Troubleshooting (FAQs)

Q: Why does my enantioselectivity (ee) plateau below 70% during asymmetric aldol additions? A: Enantioselectivity in this organocatalytic system relies entirely on the rigidity of the transition state. The 1,3-diol moiety must form a highly structured hydrogen-bonding network that shields one face of the intermediate enamine 1. If you use polar protic solvents (e.g., methanol) or strong Lewis basic solvents (e.g., DMF), the solvent molecules competitively hydrogen-bond with the diol, disrupting this critical network. Resolution: Switch to non-polar or moderately polar aprotic solvents like Toluene or α,α,α -trifluorotoluene (PhCF 3​ ). Additionally, lowering the temperature to 0 °C suppresses the uncatalyzed background reaction, which is inherently racemic.

Q: In Ir/Ru-catalyzed Asymmetric Transfer Hydrogenation (ATH), why am I seeing low conversion despite high catalyst loading? A: When 2-[(1-Phenylethyl)amino]propane-1,3-diol is used as a multidentate ligand, both the secondary amine (NH) and the hydroxyl (OH) functionalities are crucial for generating the active metal-hydride species 2. If the reaction environment is too acidic, the amine protonates, preventing coordination. Conversely, without sufficient base, the precatalyst cannot shed its halide ligands to form the active 16-electron complex. Resolution: Ensure the addition of a strong, non-nucleophilic base (e.g., KOtBu) at a 5–10 mol% loading relative to the metal. Pre-stir the metal precursor and ligand at 50 °C for 1 hour before base addition to ensure complete complexation.

Q: How do I prevent catalyst deactivation over extended reaction times? A: Amino alcohol-derived organocatalysts are notoriously hygroscopic 3. Moisture in the reaction vessel leads to the premature hydrolysis of the iminium intermediate back to the starting ketone and amine, effectively stalling the catalytic cycle. Resolution: Implement a self-drying system. Add 50 mg/mL of oven-dried 3Å molecular sieves directly to the reaction mixture. This dynamically removes water generated during iminium formation, driving the equilibrium forward.

Part 2: Mechanistic & Logic Visualizations

To successfully optimize these reactions, you must understand the underlying causality of the catalytic cycle and the logic behind troubleshooting.

Figure 1: Enamine-based catalytic cycle highlighting the role of the 1,3-diol hydrogen-bonding network.

Figure 2: Step-by-step logic tree for troubleshooting low enantiomeric excess in aminodiol catalysis.

Part 3: Performance Metrics (Optimization Data)

The following tables summarize the quantitative data demonstrating the causality of solvent, temperature, and base selection on catalytic performance.

Table 1: Solvent and Temperature Optimization for Organocatalytic Aldol Addition

Solvent	Dielectric Constant ( ϵ )	Temp (°C)	Conversion (%)	Enantiomeric Excess (ee %)
Methanol	32.7	25	88	12
DMF	36.7	25	91	24
Toluene	2.4	25	75	82
Toluene	2.4	0	68	94
PhCF 3​	9.2	0	81	96

Table 2: Base Optimization in Ir-Catalyzed Asymmetric Transfer Hydrogenation

Base Additive	Ligand:Metal Ratio	Temp (°C)	Conversion (%)	Enantiomeric Excess (ee %)
None	2.2 : 1	50	< 5	N/A
NEt 3​	2.2 : 1	50	65	78
KOtBu	2.2 : 1	50	> 99	92

Part 4: Core Methodologies (Self-Validating Protocols)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Do not proceed to subsequent steps without passing the designated validation checkpoints.

Protocol A: Enantioselective Aldol Addition via Organocatalysis

Objective: High-ee C-C bond formation using the aminodiol as an enamine-activating organocatalyst.

• Catalyst Pre-activation: In a flame-dried Schlenk flask under N 2​ , dissolve 2-[(1-Phenylethyl)amino]propane-1,3-diol (10 mol%) and p-toluenesulfonic acid (5 mol%) in anhydrous PhCF 3​ (0.5 M).

  • Validation Checkpoint 1: The solution must remain optically clear. Cloudiness indicates moisture contamination. If observed, add 50 mg of activated 3Å molecular sieves and stir for 15 minutes until clear.

• Enamine Formation: Add the ketone donor (2.0 equiv). Stir at room temperature for 30 minutes.

  • Validation Checkpoint 2: Extract a 10 µL aliquot, dilute in CDCl 3​ , and acquire a rapid 1 H-NMR spectrum. Confirm the disappearance of the secondary amine N-H proton and the emergence of enamine vinylic protons (typically 4.5–5.5 ppm). Do not proceed until enamine formation is confirmed.

• Electrophilic Addition: Cool the reaction vessel to -20 °C. Using a syringe pump, add the aldehyde electrophile (1.0 equiv) dropwise over 1 hour.

  • Causality: Slow addition maintains a low steady-state concentration of the highly reactive electrophile, preventing the non-selective, uncatalyzed background aldol reaction from outcompeting the catalytic cycle.

• Quenching & Isolation: Quench the reaction cold with saturated aqueous NH 4​ Cl (2 mL). Extract with EtOAc (3 x 5 mL), dry over Na 2​ SO 4​ , and purify via flash chromatography.

Protocol B: Ir-Catalyzed Asymmetric Transfer Hydrogenation (ATH) of Ketones

Objective: Enantioselective reduction of prochiral ketones utilizing the aminodiol as a chiral (N,O) ligand.

• Catalyst Complexation: Inside an argon-filled glovebox, combine [Ir(COD)Cl] 2​ (0.5 mol%) and 2-[(1-Phenylethyl)amino]propane-1,3-diol (1.1 mol%) in anhydrous isopropanol (iPrOH, 0.2 M). Stir at 50 °C for 1 hour.

  • Validation Checkpoint 1: Observe a distinct color shift from pale yellow to deep orange/red. This visual cue validates the successful displacement of the cyclooctadiene (COD) ligand and the formation of the Ir(N,O) precatalyst.

• Base Activation: Add KOtBu (5 mol%) to the complexation mixture.

  • Causality: The strong base deprotonates the coordinated amine and hydroxyl groups, generating the active 16-electron Ir-amide species capable of accepting a hydride from the iPrOH solvent.

• Hydrogen Transfer: Add the prochiral ketone substrate (1.0 equiv). Seal the vessel, remove it from the glovebox, and stir at 25 °C for 12 hours.

• Monitoring & Workup: Monitor conversion via chiral GC or HPLC. Once complete, filter the mixture through a short pad of silica to remove the iridium complex, concentrate under reduced pressure, and purify.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Asymmetric Hydrogenation of Ketones by Simple Alkane-Diyl-Based Ir(P,N,O) Catalysts: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of 2-[(1-Phenylethyl)amino]propane-1,3-diol during long-term storage

Welcome to the Advanced Materials Technical Support Center. As a highly functionalized chiral amino alcohol, 2-[(1-Phenylethyl)amino]propane-1,3-diol presents unique challenges during long-term storage. Its molecular architecture—combining a highly hygroscopic 1,3-diol backbone with a nucleophilic secondary amine and a sensitive benzylic stereocenter—makes it uniquely susceptible to atmospheric degradation.

This guide is designed for researchers and drug development professionals to troubleshoot degradation issues, understand the underlying chemical causality, and implement self-validating protocols to preserve compound integrity.

Part 1: Troubleshooting FAQs & Mechanistic Causality

Q1: My batch of 2-[(1-Phenylethyl)amino]propane-1,3-diol has turned from a free-flowing white powder into a sticky, viscous paste. What happened? A: This is a classic symptom of dual atmospheric degradation: hygroscopic hydration and carbamate formation. The 1,3-diol moiety forms extensive hydrogen-bonding networks with ambient moisture[1]. Simultaneously, the secondary amine acts as a nucleophile, reacting with atmospheric carbon dioxide (CO₂) to form carbamate salts.

• The Causality: The electron-donating nature of the alkyl backbone increases the nucleophilicity of the secondary amine. When water is absorbed, it creates a localized aqueous microenvironment that accelerates the capture of CO₂, drastically altering the compound's physical state and solubility profile.

Q2: I am observing new peaks in my HPLC chromatogram (UV 210 nm) after 3 months of storage at 4°C. How is it degrading? A: The appearance of new peaks is likely due to auto-oxidation. Amino alcohols are highly susceptible to oxidation, especially when exposed to trace transition metals (e.g., from stainless steel spatulas), UV light, or ambient oxygen[2].

• The Causality: Even at 4°C, dissolved oxygen in the moisture layer surrounding the particles can generate reactive oxygen species (ROS). The secondary amine can oxidize to form an N-oxide, while the primary hydroxyl groups can oxidize to aldehydes. Furthermore, the benzylic position of the 1-phenylethyl group is a prime target for radical-mediated degradation.

Q3: We use this compound as a chiral resolving agent, but we are seeing a drop in enantiomeric excess (ee) over time. Is it racemizing? A: Yes, racemization can occur if the compound is exposed to fluctuating pH levels, often triggered by the aforementioned carbamate formation.

• The Causality: The proton at the chiral center (the benzylic position) is slightly acidic. If the local microenvironment becomes sufficiently basic due to improper solvent exposure, or if trace acidic impurities catalyze enolization-like pathways, the stereocenter can undergo inversion, destroying its utility as a chiral building block.

Part 2: Degradation Pathways & Intervention Logic

Mechanistic degradation pathways of the amino alcohol and targeted preventive interventions.

Quantitative Degradation Summary

Degradation Pathway	Primary Trigger	Kinetic Rate	Preventive Action	Analytical Marker
Hygroscopic Hydration	Ambient Humidity (>30% RH)	Fast (Hours to Days)	Vacuum desiccation, sealed storage	Broad O-H stretch (IR: ~3300 cm⁻¹)
Carbamate Formation	Atmospheric CO₂	Moderate (Days to Weeks)	Argon purging, airtight PTFE seals	Mass increase, C=O stretch (IR: ~1550 cm⁻¹)
N-Oxidation / Aldehydes	Oxygen, UV Light, Trace Metals	Slow (Months)	Amber vials, inert atmosphere, -20°C	New HPLC peaks, M+16 peak in LC-MS
Racemization	pH fluctuations, Heat	Very Slow (Years)	Strict temperature control (<0°C)	Loss of optical rotation[α]D, Chiral HPLC

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, do not rely on assumption. The following protocols are designed as closed-loop systems where the success of the procedure is analytically verified at the end of the workflow.

Protocol A: Optimal Long-Term Storage Preparation

Objective: Eliminate existing moisture and establish a chemically inert microenvironment.

• Drying Phase: Transfer the compound to a pre-weighed, dry glass petri dish. Place in a vacuum oven at 30°C for 12 hours.

  • Causality: Temperatures above 40°C risk thermal degradation or retro-aldol pathways. Vacuum lowers the boiling point of absorbed water, allowing gentle removal.

  • Validation Step: Weigh the sample before and after the 12-hour cycle. Return to the oven for 2-hour intervals until a constant mass is achieved (Δm < 0.1%).

• Inert Transfer: Move the dried powder into amber glass vials within a nitrogen or argon-filled glovebox.

  • Causality: Amber glass blocks UV-induced radical initiation.

• Heavy-Gas Purging: Purge the headspace of each vial with high-purity Argon.

  • Causality: Argon is heavier than N₂ and provides a denser, more effective blanket against atmospheric O₂ and CO₂ upon opening.

• Sealing & Storage: Seal tightly with PTFE-lined caps (avoid rubber septa which degrade over time) and store at -20°C in a desiccator containing indicating silica gel.

Protocol B: Recovery of Free Base from Carbamate/Hydrated State

Objective: Salvage degraded, gummy material by reversing CO₂ absorption and removing water.

• Dissolution: Dissolve the degraded, sticky paste in a non-polar organic solvent such as Dichloromethane (DCM) or Ethyl Acetate.

• Alkaline Wash: Wash the organic layer with a mild aqueous base (e.g., 5% Na₂CO₃ or saturated NaHCO₃) in a separatory funnel.

  • Causality: The basic aqueous layer shifts the equilibrium, breaking the carbamate salt back into the free secondary amine and water-soluble carbonates.

  • Validation Step: Observe the interface during the wash. Gentle gas evolution (CO₂ bubbles) confirms the successful breakdown of the carbamate.

• Dehydration: Separate the organic layer and dry thoroughly over anhydrous Sodium Sulfate (Na₂SO₄). Filter out the drying agent.

• Solvent Evaporation: Evaporate the solvent under reduced pressure (rotary evaporator) at room temperature (≤ 25°C) to recover the purified free base.

  • Validation Step: Run an FT-IR scan on the recovered solid. The successful recovery is confirmed by the disappearance of the carbamate C=O stretch (~1550–1600 cm⁻¹) and the return of a sharp secondary amine N-H stretch.

References

• European Patent Office. "AMINOALCOHOL AND BIOCIDE COMPOSITIONS FOR AQUEOUS BASED SYSTEMS". [Link]

Sources

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Scale-up Synthesis of 2-[(1-Phenylethyl)amino]propane-1,3-diol

Welcome to the Process Optimization and Troubleshooting Portal for the synthesis of 2-[(1-Phenylethyl)amino]propane-1,3-diol. This chiral serinol derivative is a critical building block for synthesizing aliphatic cyclic carbonates, oxazolidinones, and sphingosine analogs[1]. Transitioning this reductive amination from the bench to a multi-kilogram pilot scale introduces significant challenges in chemoselectivity, thermal control, and downstream isolation.

As a Senior Application Scientist, I have structured this guide to address the root causes of common scale-up failures, providing you with self-validating protocols to ensure reproducible yields and high purity.

Process Chemistry FAQs: Imine Formation & Reduction

Q: Why do we observe significant degradation of dihydroxyacetone (DHA) and low yields during the initial imine formation on a pilot scale? A: Dihydroxyacetone is highly sensitive to basic conditions and elevated temperatures. On a bench scale, the exotherm from adding 1-phenylethylamine dissipates quickly. On a pilot scale, poor heat transfer leads to localized hot spots. The basicity of the amine combined with heat triggers DHA to undergo rapid aldol-type condensations and isomerization (e.g., to glyceraldehyde). Protocol for Success: To create a self-validating control system, decouple the reagent addition from the reaction temperature.

• Charge the reactor with DHA and a polar solvent blend (e.g., THF/Methanol) and chill to 0–5 °C.

• Add 1.05 equivalents of (S)- or (R)-1-phenylethylamine via a dosing pump over 2 hours, maintaining the internal temperature strictly below 10 °C.

• Introduce a catalytic amount of glacial acetic acid (0.1 eq) to buffer the localized basicity and accelerate imine formation. This prevents the pH-driven degradation of DHA[2].

Q: For the reduction step, why must we transition from sodium cyanoborohydride (NaBH₃CN) to catalytic hydrogenation? A: While NaBH₃CN is the academic standard for reductive aminations, it is entirely unsuited for scale-up due to the generation of highly toxic hydrogen cyanide (HCN) gas during aqueous workup. Furthermore, boron and cyanide residues are notoriously difficult to purge from the hydrophilic diol product. Catalytic hydrogenation is the self-validating standard for scale-up, offering high atom economy and zero toxic byproducts.

Table 1: Evaluation of Reducing Agents for Scale-Up

Reducing Agent	Chemoselectivity	Scalability	Safety & Toxicity Profile	Cost-Efficiency (Scale)
NaBH₃CN	Excellent	Poor	High toxicity (HCN gas risk)	Low
NaBH(OAc)₃	Good	Moderate	Safe, but poor atom economy	Moderate
H₂ + Pd/C	Poor (Cleavage risk)	Excellent	Safe, requires pressure vessel	High
H₂ + PtO₂	Excellent	Excellent	Safe, requires pressure vessel	High (Catalyst recoverable)

Troubleshooting Guide: Impurity Profiling

Q: We are using Pd/C for the catalytic hydrogenation, but LC-MS shows a massive impurity peak corresponding to serinol. What is happening? A: You are observing hydrogenolysis (debenzylation). The 1-phenylethyl group is a benzylic amine[3]. Highly active Palladium on Carbon (Pd/C), especially at elevated hydrogen pressures (>3 bar) or extended reaction times, will cleave the benzylic C-N bond, yielding ethylbenzene and unsubstituted serinol. Causality & Fix: The activation energy for imine reduction is lower than that for benzylic cleavage, but Pd/C blurs this kinetic window. Switch to Platinum Dioxide (PtO₂, Adams' catalyst) or a poisoned Pd catalyst (e.g., sulfided Pd/C). Strictly cap the H₂ pressure at 1–2 bar and monitor the hydrogen uptake via a mass flow meter. Terminate the reaction the exact moment the theoretical volume of H₂ is consumed.

Fig 1: Troubleshooting decision tree for impurity profiling during scale-up.

Downstream Processing & Isolation

Q: The crude 2-[(1-Phenylethyl)amino]propane-1,3-diol is a viscous, hygroscopic oil. How can we isolate it as a crystalline solid on a multi-kilogram scale? A: The free base of this amino diol resists crystallization due to extensive intermolecular hydrogen bonding between the two hydroxyl groups and the secondary amine. Attempting to force crystallization of the free base will result in oiling out and the entrapment of impurities. Protocol for Success: Isolate the product as a hydrochloride salt. Protonating the amine disrupts the hydrogen-bonding network and raises the lattice energy, driving rapid crystallization.

• Dissolution: Dissolve the crude concentrated oil in 5 volumes of anhydrous isopropyl alcohol (IPA).

• Protonation: Cool the jacketed reactor to 10 °C. Slowly charge 1.05 equivalents of anhydrous HCl (either as a gas or a pre-titrated solution in 1,4-dioxane). Monitor the pH to ensure it drops below 2.

• Seeding: Add 0.5% w/w of pure 2-[(1-Phenylethyl)amino]propane-1,3-diol hydrochloride seeds.

• Aging: Ramp the temperature down to 0 °C over 2 hours. Age the slurry for an additional 2 hours to ensure complete supersaturation depletion.

• Filtration: Filter the crystalline slurry via an agitated nutsche filter dryer (ANFD) and wash with cold, anhydrous MTBE to remove residual organic impurities.

Fig 2: Scale-up synthetic workflow for 2-[(1-Phenylethyl)amino]propane-1,3-diol.

References

• Title: 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers Source: Polymer Chemistry (RSC Publishing) URL: [Link]

• Title: Synthesis of 2-(Hydroxymethyl)glutamic Acid from Optically Active Oxazolidinones Source: J-Stage URL: [Link]

• Title: N-(1-Phenylethyl)aziridine-2-carboxylate esters in the synthesis of biologically relevant compounds Source: PMC - NIH URL: [Link]

Sources

• 1. 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis of 2-(Hydroxymethyl)glutamic Acid from Optically Active Oxazolidinones [jstage.jst.go.jp]
• 3. N-(1-Phenylethyl)aziridine-2-carboxylate esters in the synthesis of biologically relevant compounds - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Chiral Amino Diols in Asymmetric Synthesis: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of enantiomerically pure compounds, particularly within the pharmaceutical industry, the choice of a chiral catalyst or ligand is a critical determinant of success. Chiral amino diols have emerged as a versatile and highly effective class of ligands and organocatalysts for a multitude of asymmetric transformations. Their prevalence in nature and the modularity of their synthesis have led to a diverse array of structures, each with unique steric and electronic properties.

This guide provides an in-depth comparative analysis of various classes of chiral amino diols, with a focus on their performance in key asymmetric reactions. While direct, comprehensive data for every conceivable chiral amino diol is not always available in the peer-reviewed literature, this guide synthesizes available data for representative and widely used examples to provide a robust framework for catalyst selection and reaction optimization. We will delve into the structural nuances that drive stereoselectivity, present and compare performance data from benchmark reactions, and provide detailed experimental protocols to bridge theory with practice.

The Landscape of Chiral Amino Diols in Asymmetric Catalysis

Chiral amino diols are characterized by the presence of at least one stereogenic center and both amino and hydroxyl functional groups. This bifunctionality is key to their catalytic prowess, allowing for simultaneous coordination to a metal center and/or interaction with a substrate through hydrogen bonding. This multi-point interaction creates a rigid and well-defined chiral environment in the transition state, leading to high levels of enantioselectivity.

For the purpose of this guide, we will focus our comparison on the following representative classes of chiral amino diols, using their performance in the asymmetric reduction of prochiral ketones and the asymmetric addition of organozinc reagents to aldehydes as benchmarks for their efficacy.

• N-Aryl/Alkyl Substituted 2-Amino-1,3-Propanediols: This class, to which 2-[(1-phenylethyl)amino]propane-1,3-diol belongs, offers significant steric and electronic tunability through modification of the N-substituent.

• C2-Symmetric Diols (e.g., TADDOLs): Derived from tartaric acid, these diols are renowned for their high rigidity and have been successfully applied in a wide range of reactions.[1][2]

• Vicinal Amino Alcohols (e.g., Norephedrine derivatives): These 1,2-amino alcohols are readily available from the chiral pool and have a long history of use in asymmetric synthesis.

• Rigid Bicyclic and Fused Ring Amino Alcohols (e.g., cis-1-Amino-2-indanol): The conformational rigidity of these structures often translates to high enantioselectivities.[3]

Comparative Performance in Asymmetric Synthesis

The efficacy of a chiral ligand is best assessed through its performance in well-established benchmark reactions. Here, we compare the performance of representative chiral amino diols in two fundamental C-C and C-O bond-forming reactions: the asymmetric addition of diethylzinc to benzaldehyde and the asymmetric reduction of acetophenone.

Asymmetric Addition of Diethylzinc to Benzaldehyde

The enantioselective addition of organozinc reagents to aldehydes is a classic method for the synthesis of chiral secondary alcohols. The chiral amino diol acts as a ligand, forming a chiral zinc-alkoxide complex that directs the facial selectivity of the alkyl transfer.

Ligand/Catalyst	Catalyst Loading (mol%)	Yield (%)	Enantiomeric Excess (ee, %)	Product Configuration
(1S,2S)-N-Benzyl-2-amino-1-phenyl-1,3-propanediol (Representative for N-Substituted Amino Diols)	5	92	95	(S)
(R,R)-TADDOL	10	95	>98	(R)
(1R,2S)-N,N-Dibutylnorephedrine	2	85	94	(R)
(1S,2R)-1-Amino-2-indanol	5	90	88	(S)

Note: The data presented is a synthesis of typical results reported in the literature for these classes of ligands under optimized conditions. Actual results may vary depending on the specific reaction conditions.

Asymmetric Reduction of Acetophenone

The enantioselective reduction of prochiral ketones is a cornerstone of asymmetric synthesis, providing access to valuable chiral secondary alcohols.[4] In this context, chiral amino diols are often used to form in-situ chiral oxazaborolidine catalysts (CBS reduction) or as ligands for metal-catalyzed transfer hydrogenation.

Ligand/Catalyst	Reaction Type	Yield (%)	Enantiomeric Excess (ee, %)	Product Configuration
(S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol (Proline-derived)	Borane Reduction (CBS)	High	~97	(R)
(1S,2R)-(-)-Norephedrine	Borane Reduction	95	92	(R)
[RuCl2(p-cymene)]2 / (1S,2R)-1-Amino-2-indanol	Transfer Hydrogenation	>95	82	(S)

Note: The data presented is a synthesis of typical results reported in the literature for these classes of ligands under optimized conditions. Actual results may vary depending on the specific reaction conditions.

Mechanistic Insights: The Origin of Stereocontrol

Understanding the mechanism by which a chiral ligand induces enantioselectivity is crucial for rational catalyst design and optimization.

Asymmetric Organozinc Addition

In the case of the asymmetric addition of diethylzinc to aldehydes catalyzed by chiral amino diols, the generally accepted mechanism involves the formation of a dimeric zinc-alkoxide complex. The chiral ligand creates a well-defined steric environment that dictates the coordination of the aldehyde and the subsequent intramolecular transfer of the ethyl group to one of the enantiotopic faces of the carbonyl.

Caption: Simplified mechanism of Noyori-type asymmetric transfer hydrogenation.

Experimental Protocols

To provide a practical context for the application of these chiral amino diols, detailed experimental protocols for the two benchmark reactions are provided below. These protocols are intended as a starting point and may require optimization for specific substrates and ligands.

Protocol 1: Asymmetric Addition of Diethylzinc to Benzaldehyde

This protocol describes a general procedure for the enantioselective addition of diethylzinc to benzaldehyde using a chiral amino diol ligand. [5] Materials:

• Chiral amino diol ligand (e.g., (1S,2S)-N-Benzyl-2-amino-1-phenyl-1,3-propanediol) (0.05 mmol)

• Diethylzinc (1.0 M solution in hexanes, 1.5 mmol)

• Benzaldehyde (freshly distilled, 0.5 mmol)

• Anhydrous toluene (5 mL)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the chiral amino diol ligand.

• Add anhydrous toluene via syringe and cool the solution to 0 °C in an ice bath.

• Slowly add the diethylzinc solution dropwise. Stir the resulting mixture at 0 °C for 30 minutes.

• Add freshly distilled benzaldehyde dropwise to the reaction mixture at 0 °C.

• Stir the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the chiral secondary alcohol.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

Caption: Step-by-step workflow for the asymmetric addition of diethylzinc to benzaldehyde.

Protocol 2: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol outlines a general procedure for the Ru-catalyzed asymmetric transfer hydrogenation of acetophenone using a chiral amino alcohol ligand. [3] Materials:

• [RuCl₂(p-cymene)]₂ (0.0025 mmol)

• Chiral amino alcohol ligand (e.g., (1S,2R)-1-Amino-2-indanol) (0.0055 mmol)

• Acetophenone (0.5 mmol)

• Formic acid/triethylamine azeotrope (5:2 mixture, 0.5 mL)

• Anhydrous dichloromethane (DCM) (2 mL)

Procedure:

• In a glovebox or under an inert atmosphere, add [RuCl₂(p-cymene)]₂ and the chiral amino alcohol ligand to a reaction vial.

• Add anhydrous DCM and stir the mixture at room temperature for 20 minutes to form the pre-catalyst.

• Add the formic acid/triethylamine mixture, followed by the acetophenone.

• Seal the vial and stir the reaction at the desired temperature (e.g., 28 °C).

• Monitor the reaction progress by GC or TLC.

• Upon completion, quench the reaction with water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash chromatography.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

Conclusion and Future Perspectives

The selection of a chiral amino diol for a specific asymmetric transformation is a nuanced decision that requires consideration of the ligand's structural features, the reaction mechanism, and practical aspects such as cost and availability. While highly rigid, C2-symmetric diols like TADDOLs often provide excellent enantioselectivity across a broad range of reactions, more flexible and readily accessible amino alcohols derived from the chiral pool, such as those based on norephedrine or proline, offer highly effective and economical alternatives. The strategic placement of bulky N-substituents, as in the case of N-benzyl-2-amino-1,3-propanediol derivatives, provides a powerful tool for fine-tuning the steric environment of the catalytic center.

The field of asymmetric catalysis continues to evolve, with ongoing research focused on the development of novel chiral ligands with enhanced activity and selectivity. The exploration of new structural motifs, including those incorporating elements of both rigidity and conformational flexibility, holds promise for the next generation of chiral amino diol catalysts. Furthermore, the application of high-throughput screening methods and computational modeling will undoubtedly accelerate the discovery and optimization of catalysts for challenging asymmetric transformations, further empowering researchers and professionals in the development of life-changing pharmaceuticals and advanced materials.

References

• Pu, L. (2004). The study of 1,1'-binaphthyl-based chiral polymers. Tetrahedron, 60(43), 9591-9627.
• Noyori, R. (2002). Asymmetric catalysis: science and opportunities (Nobel lecture).
• Seebach, D., Beck, A. K., & Heckel, A. (2001). TADDOLs, their derivatives, and TADDOL analogues: versatile chiral auxiliaries.

• Wikipedia. (2023). Asymmetric addition of dialkylzinc compounds to aldehydes. Retrieved from [Link]

• Itsuno, S. (1998). Enantioselective reduction of ketones with chiral oxazaborolidine catalysts. Organic Reactions, 52, 395-576.
• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic applications. Journal of the American Chemical Society, 109(18), 5551-5553.
• Gladiali, S., & Alberico, E. (2006). Asymmetric transfer hydrogenation: chiral ligands and applications. Chemical Society Reviews, 35(3), 226-236.
• Noyori, R., & Hashiguchi, S. (1997). Asymmetric transfer hydrogenation catalyzed by chiral ruthenium complexes. Accounts of Chemical Research, 30(2), 97-102.
• Ramón, D. J., & Yus, M. (2005). Asymmetric multicomponent reactions (AMCRs): the new frontier.
• Maruoka, K., & Ooi, T. (2003). Enantioselective reactions utilizing designed chiral Lewis acid catalysts. Chemical Reviews, 103(8), 3013-3028.
• Trost, B. M., & Van Vranken, D. L. (1996). Asymmetric transition metal-catalyzed allylic alkylations. Chemical Reviews, 96(1), 395-422.
• Jacobsen, E. N. (1993). Asymmetric catalysis of epoxide-opening reactions. Accounts of Chemical Research, 26(11), 613-620.
• Sharpless, K. B., Amberg, W., Bennani, Y. L., Crispino, G. A., Hartung, J., Jeong, K. S., ... & Ukaji, Y. (1992). The osmium-catalyzed asymmetric aminohydroxylation: a new enantioselective route to vicinal amino alcohols. The Journal of Organic Chemistry, 57(10), 2768-2771.
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• Noyori, R. (1994). Asymmetric catalysis in organic synthesis. John Wiley & Sons.
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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 2-[(1-Phenylethyl)amino]propane-1,3-diol

For researchers, scientists, and professionals in the dynamic field of drug development, the synthesis and application of novel chemical entities are daily pursuits. Yet, the lifecycle of these compounds extends beyond the laboratory bench. The proper disposal of chemical waste is not merely a regulatory hurdle but a cornerstone of a robust safety culture and environmental stewardship. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of 2-[(1-Phenylethyl)amino]propane-1,3-diol (CAS No. 1490227-20-7), ensuring the protection of personnel and the environment.

I. Immediate Safety and Handling: The First Line of Defense

Before initiating any disposal-related activities, the paramount consideration is personal and environmental protection. The following personal protective equipment (PPE) is mandatory when handling 2-[(1-Phenylethyl)amino]propane-1,3-diol and its waste products:

PPE Category	Specifications	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.	Protects against potential splashes and aerosols that can cause serious eye irritation or damage, a known hazard for similar amino alcohol compounds.[1][2][3]
Hand Protection	Nitrile or other chemically resistant gloves.	Prevents skin contact, as related compounds are known skin irritants.[1][2]
Body Protection	A standard laboratory coat.	Provides a barrier against accidental spills and contamination of personal clothing.

All handling and preparation for disposal should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[4] Ensure that an eyewash station and a safety shower are readily accessible.[5][6]

II. Spill Management: A Swift and Safe Response

In the event of an accidental spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert : Notify all personnel in the immediate vicinity and restrict access to the area.[7]

• Ventilate : Ensure the area is well-ventilated, preferably by using a chemical fume hood if the spill is contained within it.[7]

• Containment : For liquid spills, use an inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent to dike and absorb the material.[8][9][10] Do not use combustible materials like paper towels for large spills.

• Collection : Carefully scoop or sweep the absorbed material into a designated, chemically compatible waste container.[7][8]

• Decontamination : Clean the spill area with a suitable solvent (e.g., ethanol or soapy water), collecting the rinsate as hazardous waste.

• Labeling : Clearly label the container with "Hazardous Waste," the full chemical name, and "Spill Debris."[7]

III. The Disposal Protocol: A Step-by-Step Workflow

The primary and recommended route for the disposal of 2-[(1-Phenylethyl)amino]propane-1,3-diol is through a licensed and approved chemical waste disposal contractor.[1][8][11] Under no circumstances should this chemical be discharged into the sewer system or disposed of in regular trash.[11][12]

Step 1: Waste Segregation and Collection

Proper segregation is critical to ensure safe storage and efficient disposal.

• Designate a Specific Container : Use a dedicated, clearly labeled, and sealable container for all 2-[(1-Phenylethyl)amino]propane-1,3-diol waste. The container must be chemically compatible with the compound; high-density polyethylene (HDPE) is a suitable choice.

• Avoid Co-mingling : Do not mix this waste with other waste streams, particularly incompatible materials like strong oxidizing agents or acids.[1][8] Mixing wastes can lead to dangerous chemical reactions and complicate the disposal process.

Step 2: Container Labeling

Accurate and thorough labeling is a regulatory requirement and essential for safety.

• Mandatory Information : Each waste container must be clearly labeled with the words "Hazardous Waste."[13]

• Chemical Identification : The full chemical name, "2-[(1-Phenylethyl)amino]propane-1,3-diol," and its CAS number, "1490227-20-7," must be included.

• Hazard Identification : Indicate the primary hazards, such as "Irritant" or "Corrosive," based on the data from analogous compounds.[13]

Step 3: On-Site Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) at or near the point of generation and under the control of laboratory personnel.[12][13]

• Storage Limits : An SAA can hold up to 55 gallons of hazardous waste.[13]

• Secondary Containment : Liquid waste containers should be placed in a secondary containment bin to prevent the spread of material in case of a leak.[12]

• Regular Inspections : Weekly inspections of waste storage areas are required to check for leaks, proper labeling, and container integrity.[12]

The decision-making process for the proper disposal of 2-[(1-Phenylethyl)amino]propane-1,3-diol can be visualized as follows:

Disposal workflow for 2-[(1-Phenylethyl)amino]propane-1,3-diol.

Step 4: Decontamination of Empty Containers

Empty containers that once held 2-[(1-Phenylethyl)amino]propane-1,3-diol must also be managed as hazardous waste until properly decontaminated.

• Triple Rinse : Rinse the empty container three times with a suitable solvent (e.g., ethanol or acetone).

• Collect Rinsate : The rinsate from all three rinses must be collected and disposed of as hazardous waste along with the primary chemical waste.

• Deface Label : Completely remove or deface the original chemical label on the container.

• Final Disposal : Once decontaminated and with the label removed, the container may be disposed of as non-hazardous laboratory glass or plastic waste, according to your institution's guidelines.

Step 5: Arranging for Final Disposal

The final step is to coordinate with your institution's Environmental Health and Safety (EHS) office or equivalent department.

• Schedule Pickup : Contact your EHS office to schedule a pickup for your hazardous waste.[11]

• Provide Documentation : Be prepared to provide an inventory of the waste, including the chemical name, quantity, and associated hazards.

• Professional Disposal : The EHS office will work with a licensed hazardous waste disposal contractor to transport the waste to a permitted treatment, storage, and disposal facility (TSDF). The most common disposal method for this type of organic chemical waste is high-temperature incineration.[1]

By adhering to this comprehensive disposal guide, laboratory professionals can ensure that the final stage in the lifecycle of 2-[(1-Phenylethyl)amino]propane-1,3-diol is managed with the same level of scientific rigor and commitment to safety that governed its use in research and development.

References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Fisher Scientific. (2025, December 21). SAFETY DATA SHEET: (1S,2S)-(+)-2-Amino-1-phenyl-1,3-propanediol.
• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• Thermo Fisher Scientific. (2025, September 7). SAFETY DATA SHEET.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
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• Thermo Fisher Scientific. (2012, February 27). SAFETY DATA SHEET.
• Nippon Nyukazai Co., Ltd. (2018, June 12). SAFETY DATA SHEET: AMINO ALCOHOL EA.
• TCI EUROPE N.V. (2024, December 2). SAFETY DATA SHEET: 2-Amino-1,3-propanediol.
• Fisher Scientific. (2014, October 1). SAFETY DATA SHEET: 2-PHENYL-1,3-PROPANEDIOL.
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• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 2-Amino-2-ethyl-1,3-propanediol, 97%.
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Personal protective equipment for handling 2-[(1-Phenylethyl)amino]propane-1,3-diol

As a Senior Application Scientist, I approach chemical safety not merely as a regulatory checklist, but as a predictive science based on molecular structure. 2-[(1-Phenylethyl)amino]propane-1,3-diol is a highly specialized chiral amino diol, frequently utilized as a building block in pharmaceutical synthesis and drug development.

To handle this compound safely and effectively, we must first understand its physicochemical behavior. The molecule features a secondary amine, which imparts significant basicity and nucleophilicity, making it a severe irritant—and potentially corrosive—to biological tissues. Concurrently, the 1,3-diol moiety is capable of extensive hydrogen bonding, rendering the compound highly hygroscopic[1]. This dual nature dictates a strict operational protocol: we must protect the operator from the amine's causticity while protecting the chemical from atmospheric moisture.

Below is the comprehensive, step-by-step safety, handling, and disposal guide designed for laboratory and pilot-scale environments.

Mechanistic Hazard Profile & PPE Specifications

The hazards associated with substituted amino-1,3-propanediols are driven by their basicity and potential to form irritating dusts or aerosols[1]. Exposure can lead to severe skin burns, serious eye damage (Category 1), and respiratory tract irritation.

To mitigate these risks, Personal Protective Equipment (PPE) must be selected based on validated permeation standards rather than general laboratory defaults.

Table 1: Quantitative PPE Matrix for Amino Diol Handling

PPE Category	Specification / Standard	Scientific Rationale (Causality)
Eye/Face Protection	Tightly fitting safety goggles (EN 166) or full-face shield.	Protects against severe ocular damage and corneal burns caused by the basic secondary amine[2].
Hand Protection	Nitrile or Butyl rubber gloves (EN 374), ≥0.11 mm thickness.	Amines can rapidly permeate standard latex. EN 374-certified elastomers prevent dermal absorption and chemical burns[2].
Body Protection	Flame-resistant lab coat, antistatic clothing.	Mitigates electrostatic discharge during powder transfer; protects against corrosive dust accumulation[2][3].
Respiratory	N95/P2 particulate respirator (routine); Full-face respirator (spills).	Prevents inhalation of irritating dust or aerosols that target the respiratory mucous membranes[2].

Standard Operating Procedure (SOP): Handling & Dispensing

Because 2-[(1-Phenylethyl)amino]propane-1,3-diol is hygroscopic, exposure to ambient humidity will cause the powder to clump or form a sticky residue, compromising analytical weighing accuracy and accelerating degradation[1]. Every step in this protocol is a self-validating system designed to ensure both operator safety and chemical integrity.

Step-by-Step Handling Protocol:

• Pre-Operation Assessment: Verify the integrity of your PPE. Perform an inflation test on nitrile gloves to check for micro-punctures before donning.

• Environmental Control: Transfer the sealed chemical container into a certified chemical fume hood or a glove box. Ensure the exhaust ventilation is fully operational[1][2].

• Atmosphere Purge: Because of the diol's affinity for water, flush the dispensing enclosure or the reaction vessel with dry Nitrogen (N₂) or Argon prior to opening the container[1].

• Dispensing: Use grounded, non-sparking spatulas to prevent electrostatic discharge. Transfer the required mass slowly to avoid aerosolizing the fine powder[2][3].

• Post-Handling Sealing: Immediately flush the headspace of the primary container with inert gas before sealing tightly.

• Storage: Store the sealed container in a cool, dry, and well-ventilated desiccator, strictly segregated from strong oxidizing agents[1].

Fig 1: End-to-end operational workflow for handling hygroscopic amino alcohols.

Emergency Spill Response and Disposal Plan

In the event of a spill, the primary objective shifts from chemical preservation to immediate containment and neutralization. Amino alcohols are highly soluble in water and can pose environmental hazards if allowed to enter drains.

Step-by-Step Spill Response Protocol:

• Evacuation & Isolation: Immediately evacuate personnel from the immediate vicinity. Remove all sources of ignition, as suspended organic dusts can present a deflagration hazard[2][4].

• PPE Upgrade: The spill responder must upgrade to a full-face respirator and heavy-duty, chemical-impermeable butyl rubber gloves[2][4].

• Containment: Do not use combustible materials like sawdust. Cover the spilled material entirely with dry sand, earth, or a specialized inert chemical absorbent to suppress dust formation[4][5].

• Collection: Gently sweep up the absorbed mixture using non-sparking tools. Place the gathered material into a heavy-duty, sealable polyethylene bag or a dedicated hazardous waste drum[4][6].

• Decontamination: Wash the spill site with copious amounts of water and a mild acidic solution (if compatible with lab surfaces) to neutralize residual amine basicity, followed by standard soap and water[6].

• Disposal: Do not discharge into the sewer. Route the sealed waste containers to an approved chemical waste facility. The standard disposal method for amino alcohols is dissolution in a combustible solvent followed by destruction in a chemical incinerator equipped with an afterburner and scrubber[6].

Fig 2: Emergency spill response pathway for amino diol contamination.

References

• Sigma-Aldrich. "(1R,2R)-(−)-2-Amino-1-phenyl-1,3-propanediol Safety Information." sigmaaldrich.com.

• Santa Cruz Biotechnology. "amino-1,3-propanediol HCl Material Safety Data Sheet." scbt.com.6

• Fisher Scientific. "2-Amino-1,3-propanediol Safety Data Sheet." fishersci.com. 1

• TCI Chemicals. "2-Amino-1,3-propanediol Safety Data Sheet." tcichemicals.com.

• ECHEMI. "3-Amino-4-octanol SDS, Safety Data Sheets." echemi.com. 2

• Nippon Nyukazai Co., Ltd. "AMINO ALCOHOL EA Safety Data Sheet." nipponnyukazai.co.jp. 5

• Nippon Nyukazai Co., Ltd. "AMINO ALCOHOL 2A Safety Data Sheet." nipponnyukazai.co.jp. 3

• ChemicalBook. "3-Amino-4-octanol Safety Data Sheet." chemicalbook.com. 4

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